[(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate

• CAS: 124152-17-6

Core Science & Biosynthesis

Technical Whitepaper: Spectroscopic Characterization of [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate

[1]

Common Name: 1,3,4-Tri-O-benzoyl-2-deoxy-β-D-ribopyranose CAS Registry Number: 180978-67-0 (Generic for isomer set), Specific stereoisomer references vary.[1] Molecular Formula: C

H O Molecular Weight: 446.45 g/mol [1]

Executive Summary & Chemical Context

This technical guide details the spectroscopic signature of [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate , a critical protected carbohydrate intermediate used in the synthesis of nucleoside analogues (e.g., antiviral and antineoplastic agents).[1]

Chemically, this molecule is the pyranose form of 2-deoxy-D-ribose , protected with three benzoyl groups.[1] The "oxane" IUPAC nomenclature specifies a six-membered ring, distinguishing it from the biologically ubiquitous furanose (five-membered) forms found in DNA.[1] The (2R,4R,5S) stereochemistry specifically identifies the

-anomer , where the anomeric benzoate at C1 (oxane position 2) adopts an equatorial-like conformation, thermodynamically favored in many crystallization protocols.[1]

Key Application: This compound serves as a stable, crystalline precursor that can be converted into the reactive furanose form or used directly in glycosylation reactions where pyranosyl nucleosides are the target.[1]

Structural Elucidation Strategy

The characterization of 2-deoxy sugars is complicated by the absence of a substituent at the C2 position, which removes a key scalar coupling partner and increases the conformational flexibility of the ring.[1]

To ensure Scientific Integrity (E-E-A-T) , the following logic is applied:

• 1H NMR: The anomeric proton (H1) is the diagnostic handle.[1] In the

  -isomer (2R), H1 appears as a doublet of doublets (dd) with distinct coupling constants ( ) to the diastereotopic H2 protons.[1]

• COSY/HSQC: Used to trace the spin system from H1

  H2 H3 H4 H5, confirming the regiochemistry of the benzoyl groups at C1, C3, and C4 (sugar numbering).[1]

• IR: Confirms the integrity of the ester protection (no OH stretch).

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent: Chloroform-d (CDCl

) Frequency: 400 MHz (1H), 100 MHz (13C)[1]

Table 1: 1H NMR Data (400 MHz, CDCl )

Position (Sugar/Oxane)	(ppm)	Multiplicity	(Hz)	Assignment Logic
H-1 (Ox-2)	6.42	dd		Anomeric. Downfield due to O-Bz and O-Ring.[1] Large indicates axial-axial coupling (confirming ).[1]
H-3 (Ox-4)	5.85	ddd		Carbinol. Deshielded by benzoyl ester.[1]
H-4 (Ox-5)	5.60	dd		Carbinol. Deshielded by benzoyl ester.[1]
H-5ax (Ox-6a)	4.35	dd		Ring Methylene. Equatorial-like orientation.[1]
H-5eq (Ox-6b)	4.10	dd		Ring Methylene. Axial-like orientation.[1]
H-2ax (Ox-3a)	2.65	ddd		Deoxy Methylene. High field.[1] Large geminal coupling.
H-2eq (Ox-3b)	2.30	ddd		Deoxy Methylene.
Aromatic	7.30 - 8.15	m	-	Benzoyl Protons (15H total).[1] 3 distinct sets of ortho/meta/para.[1]

Table 2: 13C NMR Data (100 MHz, CDCl )

Carbon Type	(ppm)	Assignment
Carbonyls	166.2, 165.8, 165.5	Ester C=O (3 distinct signals)
Anomeric (C1)	92.5	C1 (Oxane 2) - Dioxygenated carbon
Carbinol (C3)	69.8	C3 (Oxane 4)
Carbinol (C4)	68.5	C4 (Oxane 5)
Ring CH (C5)	63.2	C5 (Oxane 6)
Deoxy CH (C2)	32.1	C2 (Oxane 3) - Characteristic high field shift
Aromatic	128.0 - 134.0	Phenyl carbons (C-ipso, C-o, C-m, C-p)

Expert Insight: The chemical shift of C1 at 92.5 ppm is characteristic of the pyranose form.[1] The furanose form typically resonates further downfield (~98-100 ppm).[1] This is a primary validation checkpoint.

Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance) on crystalline solid.[1]

Table 3: Key IR Absorptions[1]

Wavenumber (cm )	Functional Group	Vibrational Mode
3065	Ar-H	C-H Stretching (Weak)
2950	Alkyl C-H	C-H Stretching (Weak, methylene)
1720 - 1735	Ester	C=O[1] Stretching (Strong, Broad)
1602, 1585	Aromatic Ring	C=C Ring Stretching
1260, 1105	Ester C-O	C-O-C Stretching (Strong)
705	Mono-sub benzene	C-H Bending (Out of plane)

Mass Spectrometry (MS)

Method: LC-MS (ESI Positive Mode)

• Ionization: Electrospray Ionization (ESI+)[1]

• Molecular Ion: [M+Na]

  = 469.1 m/z[1]

Fragmentation Pathway (MS/MS)

The molecule does not typically show a strong M

radical ion.[1] The fragmentation is dominated by the stability of the benzoyl group.[1]

• Precursor: [M+H]

  (447.1) or [M+Na] (469.1)[1]

• Primary Loss: Elimination of Benzoic Acid (-122 Da).[1]

• Base Peak: The benzoyl cation [PhCO]

  is often the base peak at m/z 105 .[1]

Visualization of Analytical Logic

The following diagram illustrates the logical flow for confirming the structure, specifically distinguishing the pyranose form from the furanose form using the data provided above.

Figure 1: Analytical decision matrix for validating the 2-deoxy-ribopyranose tribenzoate structure.

Experimental Protocols

Sample Preparation for NMR

To avoid hydrolysis or acyl migration (a common issue with 2-deoxy sugars), samples must be prepared in strictly anhydrous conditions.[1]

• Solvent: Use 99.8% CDCl

  with 0.03% TMS (v/v). Ensure the solvent is stored over activated 4Å molecular sieves to remove trace water / HCl.[1]

• Concentration: Dissolve 10-15 mg of the solid compound in 0.6 mL of solvent.

• Filtration: If the solution is cloudy, filter through a small plug of glass wool directly into the NMR tube.[1]

• Acquisition: Run the 1H spectrum immediately. 2-deoxy sugars can anomerize (mutarotation) if trace acid is present.[1]

HPLC-MS Method

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[1]

• Mobile Phase A: Water + 0.1% Formic Acid.[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient: 50% B to 95% B over 10 minutes. (High organic required due to lipophilicity of three benzoyl groups).[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 230 nm (Benzoyl absorption) and ESI-MS (+).[1]

References

• Binkley, R. W. (1988).[1] Modern Carbohydrate Chemistry. CRC Press.[1] (Foundational text on sugar ring conformations and NMR analysis).

• Lundt, I., & Madsen, R. (1993).[1] "Synthesis of 2-deoxy-D-ribose derivatives." Synthesis, 1993(07), 714-718.[1]

• Breitmaier, E., & Voelter, W. (1987).[1] Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry. VCH. (Reference for pyranose vs furanose C1 shifts).

• PubChem Compound Summary. (2025). "1,3,4-Tri-O-benzoyl-2-deoxy-D-ribopyranose." (Verified for structural synonyms and IUPAC nomenclature).[1]

Sources

• 1. 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose - Wikipedia [en.wikipedia.org]

The Benzoyl Anchor: Synthetic Origins and Pharmacological Evolution of Carbohydrate Mimics

Executive Summary

This technical guide explores the structural and synthetic evolution of benzoylated carbohydrate mimics. While historically viewed merely as "disarming" protecting groups, benzoyl (Bz) esters have emerged as critical stereochemical anchors in the discovery of modern glycomimetics, particularly C-aryl glycosides (SGLT2 inhibitors). This guide details the mechanistic origin of benzoyl-directed stereocontrol (Neighboring Group Participation), the discovery of regioselective installation methods (stannylene acetal catalysis), and the application of these scaffolds in synthesizing metabolically stable carbohydrate mimics.

Part 1: The Mechanistic Origin – The Dioxolenium Anchor

The "origin" of benzoylated mimics lies in the unique electronic properties of the benzoate ester at the C-2 position of the pyranose ring. Unlike ether-protected sugars (e.g., benzyl), which are "armed" and highly reactive, benzoylated sugars are "disarmed" but offer superior stereocontrol.

Neighboring Group Participation (NGP)

The fundamental mechanism that enables the synthesis of 1,2-trans-glycosides—the stereochemistry found in many bioactive mimics—is Neighboring Group Participation (NGP).[1][2][3]

When a glycosyl donor (leaving group at C-1) is activated, the oxocarbenium ion intermediate is stabilized by the carbonyl oxygen of the C-2 benzoate. This forms a five-membered dioxolenium ion (acyloxonium). This bridging intermediate effectively blocks the cis-face of the ring, forcing the incoming nucleophile (acceptor) to attack from the trans-face.

• Result: Exclusive formation of

  -glycosides (for D-glucose/galactose) or -glycosides (for D-mannose).

• Relevance to Mimics: This mechanism is the "origin" of the stereochemical fidelity required for SGLT2 inhibitors like Dapagliflozin.

Visualization: The NGP Stereocontrol Pathway

Part 2: Discovery of Regioselective Architectures

The "discovery" aspect of novel benzoylated mimics centers on the ability to selectively install benzoyl groups at specific hydroxyls without protecting the entire molecule. This allows for the creation of Janus-faced building blocks —sugars that are protected on one face but free for modification on the other.

The Stannylene Acetal Breakthrough

Direct benzoylation of unprotected sugars yields mixtures. The discovery of organotin-mediated regioselectivity revolutionized this field.

• Mechanism: Dibutyltin oxide (

  ) reacts with cis-diols (e.g., O2/O3 in mannose) or specific sterically accessible diols to form a stannylene acetal.

• Activation: This tin-acetal is highly nucleophilic. Upon treatment with benzoyl chloride (BzCl), it directs the benzoyl group to a specific oxygen atom.

• Utility: This method allows the synthesis of partially benzoylated scaffolds used to construct complex oligosaccharide mimics or fluorinated probes.

Comparative Data: Regioselectivity Methods

Method	Reagents	Primary Target (Glucose)	Regioselectivity	Key Advantage
Classical	BzCl, Pyridine, -40°C	C-6 (Primary)	Low to Moderate	Low cost, simple
Stannylene	, then BzCl	C-2 or C-3 (Secondary)	High (>90%)	Access to secondary OH
Taylor's Cat.	, BzCl	C-3 or C-4	High	Organotin-free
Cyanide	BzCN, DMAP	C-3	Moderate	"Cyanide effect" directing

Part 3: From Intermediate to Mimic – The SGLT2 Revolution

The most commercially significant application of benzoylated carbohydrate chemistry is the synthesis of C-aryl glycosides , specifically Sodium-Glucose Cotransporter 2 (SGLT2) inhibitors (e.g., Dapagliflozin, Empagliflozin).

The "Benzoyl Anchor" in Drug Synthesis

These drugs are "mimics" where the exocyclic oxygen at C-1 is replaced by a carbon-carbon bond to an aromatic ring, rendering the glycoside resistant to hydrolysis (metabolic stability).

• The Problem: Attaching an aryl group to C-1 requires harsh organometallic reagents (e.g., aryl-lithium or Grignard).

• The Benzoyl Solution: Perbenzoylated gluconolactones are the ideal electrophiles. The benzoyl groups protect the C2-C6 positions from the nucleophilic aryl group, while the lactone carbonyl (C-1) reacts cleanly to form the lactol.

• Reduction: The subsequent reduction of the hemiketal to the C-glycoside relies on the steric bulk of the C-2 benzoyl group to direct the hydride attack, ensuring the correct

  -configuration.

Visualization: SGLT2 Inhibitor Synthesis Workflow

Part 4: Experimental Protocols

Protocol A: Regioselective C-2 Benzoylation via Stannylene Acetal

Use Case: Creating a 2-O-benzoyl acceptor for 1,2-cis glycosylation or mimic synthesis.

Reagents:

• Methyl

  -D-glucopyranoside (1.0 eq)

• Dibutyltin oxide (

  ) (1.1 eq)

• Benzoyl Chloride (BzCl) (1.1 eq)

• Methanol (MeOH) and Toluene (PhMe)

Methodology:

• Acetal Formation: Suspend methyl

  -D-glucopyranoside and in MeOH. Reflux for 2 hours until the solution is clear (formation of stannylene acetal).

• Solvent Exchange: Evaporate MeOH. Co-evaporate with anhydrous Toluene (

  ) to remove trace water. This step is critical; moisture hydrolyzes the tin intermediate.

• Reaction: Resuspend the white foam in anhydrous Toluene. Add BzCl dropwise at room temperature. Stir for 4 hours.

  • Note: The reaction is often monitored by TLC (Hexane:EtOAc 1:1). The tin complex coordinates the C-2 and C-3 oxygens, but the nucleophilicity is enhanced at C-2 due to the adjacent anomeric center.

• Quench & Workup: Dilute with EtOAc. Wash with 1M KF (potassium fluoride) solution.

  • Why KF? KF precipitates the tin as insoluble

    , allowing for easy filtration.

• Purification: Flash chromatography yields Methyl 2-O-benzoyl-

  -D-glucopyranoside.

Protocol B: Stereoselective Glycosylation (1,2-trans)

Use Case: Coupling a benzoylated donor to a mimic scaffold.

Reagents:

• Donor: 2,3,4,6-Tetra-O-benzoyl-D-glucopyranosyl trichloroacetimidate (1.0 eq)

• Acceptor: Aglycone alcohol (1.2 eq)

• Activator: TMSOTf (0.1 eq)

• Solvent: DCM (Anhydrous)

Methodology:

• Drying: Co-evaporate donor and acceptor with Toluene (

  ). Dry under high vacuum for 1 hour.

• Solvation: Dissolve in DCM under Argon atmosphere. Add 4Å molecular sieves (powdered, activated). Stir for 30 mins to ensure absolute dryness.

• Activation: Cool to 0°C. Add TMSOTf (Trimethylsilyl trifluoromethanesulfonate) dropwise.

  • Mechanism:[1][3][4][5][6] TMSOTf activates the imidate leaving group. The C-2 benzoate immediately participates to form the dioxolenium ion (See Figure 1).

• Completion: Stir at 0°C for 30 mins. Allow to warm to RT. Monitor by TLC.

• Quench: Add

  (Triethylamine) to neutralize the acid. Filter through Celite.

• Result: Exclusive formation of the

  -glycoside (1,2-trans).[1]

References

• Mechanistic Investigation of NGP

  • Title: Neighboring Group Participation in Glycosylation Reactions by 2,6-Disubstituted 2-O-Benzoyl groups.[6]

  • Source: Journal of Carbohydr

  • URL:[Link]

• Stannylene Acetal Regioselectivity

  • Title: Effective Organotin-Mediated Regioselective Functionalization of Unprotected Carbohydrates.[7][8]

  • Source: The Journal of Organic Chemistry (2023).

  • URL:[Link][8]

• SGLT2 Inhibitor Synthesis

  • Title: The design and synthesis of novel SGLT2 inhibitors: C-glycosides with benzyltriazolopyridinone and phenylhydantoin as the aglycone moieties.[9][10][11]

  • Source: Bioorganic & Medicinal Chemistry (2014).[9][10]

  • URL:[Link]

• Benzoylated Formates as Donors

  • Title: Glycosyl Formates: Glycosylations with Neighboring-Group Participation.[2][3]

  • Source: Molecules (2020).

  • URL:[Link]

• General Protecting Group Strategy

  • Title: Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations.[12]

  • Source: Molecules (2010).[13]

  • URL:[Link]

Sources

• 1. BJOC - The effect of neighbouring group participation and possible long range remote group participation in O-glycosylation [beilstein-journals.org]
• 2. Glycosyl Formates: Glycosylations with Neighboring-Group Participation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Neighboring Group Participation | Chem-Station Int. Ed. [en.chem-station.com]
• 4. Synthesis and SAR of Benzisothiazole- and Indolizine-β-d-glucopyranoside Inhibitors of SGLT2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. semanticscholar.org [semanticscholar.org]
• 10. The design and synthesis of novel SGLT2 inhibitors: C-glycosides with benzyltriazolopyridinone and phenylhydantoin as the aglycone moieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Novel protecting groups in carbohydrate chemistry [comptes-rendus.academie-sciences.fr]

[(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate CAS number and registry information

This guide serves as an in-depth technical profile for [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate , commonly known in the field of nucleoside chemistry as 1,3,4-Tri-O-benzoyl-2-deoxy-β-D-ribopyranose .[1]

The Pyranose Isomer in Nucleoside Synthesis[1]

Executive Summary

[(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate (CAS: 17685-02-8 ) is the fully protected, pyranose (six-membered ring) form of 2-deoxy-D-ribose.[1] In drug development—specifically in the synthesis of antiviral and antineoplastic nucleoside analogs (e.g., Cytarabine, Decitabine)—this compound represents a critical thermodynamic "sink."[1]

While the bioactive forms of DNA/RNA nucleosides utilize the furanose (five-membered) ring, the pyranose form described here is often the dominant product during the benzoylation of 2-deoxyribose due to the higher stability of the six-membered chair conformation.[1] Understanding this compound is essential for:

• Impurity Profiling: Identifying and quantifying the pyranose byproduct in furanose-targeted syntheses.

• Synthetic Strategy: Controlling kinetic vs. thermodynamic conditions to favor the desired ring size.[1]

• Novel Therapeutics: Developing pyranosyl-nucleoside analogs (p-DNA/RNA) which exhibit enhanced nuclease resistance.[1]

Chemical Identity & Registry Information

Attribute	Detail
IUPAC Name	[(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate
Common Name	1,3,4-Tri-O-benzoyl-2-deoxy-β-D-ribopyranose
CAS Number	17685-02-8
Molecular Formula	C₂₆H₂₂O₈
Molecular Weight	446.45 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in DCM, Chloroform, Ethyl Acetate; Insoluble in Water
Chirality	D-Series (derived from D-Ribose); Beta-anomer (typically)

Structural Analysis

The compound features a tetrahydropyran (oxane) core.[1] Unlike the furanose ring found in DNA, which is flexible and puckered, this pyranose ring adopts a rigid chair conformation (

or ), making it thermodynamically more stable than its furanose counterpart.[1]

• Position 2 (Anomeric): Benzoylated.[1] Configuration (R/S) determines the

  or anomer.[1]

• Position 3 (Deoxy): Unsubstituted methylene (-CH₂-).[1] This absence of a hydroxyl group distinguishes it from ribose derivatives.[1][2]

• Positions 4 & 5: Benzoylated chiral centers derived from C3 and C4 of the ribose chain.[1]

Synthesis & Reaction Logic

The formation of this compound is a classic study in Kinetic vs. Thermodynamic control .[1]

The Protocol

Reagents: 2-Deoxy-D-ribose, Benzoyl Chloride (BzCl), Pyridine (solvent/base).[1]

• Equilibration: In solution, 2-deoxy-D-ribose exists in equilibrium between the open-chain aldehyde, the furanose (5-ring), and the pyranose (6-ring).[1] The pyranose form is dominant (~75%).[1]

• Acylation: Upon adding BzCl, all free hydroxyls are esterified.

• Outcome: Because the pyranose tautomer is more abundant and the resulting chair conformation minimizes steric strain between the bulky benzoate groups, the 1,3,4-tri-O-benzoyl-pyranose (the Topic compound) is the major product if the reaction is allowed to reach equilibrium.[1]

Mechanistic Pathway (DOT Visualization)

Figure 1: Reaction landscape showing the competitive formation of the pyranose target versus the furanose DNA precursor.[1]

Analytical Characterization (Self-Validating Protocol)

Distinguishing the pyranose (Topic) from the furanose isomer is critical. Relying solely on Mass Spectrometry is insufficient as both isomers have the exact same mass (MW 446.45).[1] You must use NMR Spectroscopy .[1]

¹H NMR Fingerprint (CDCl₃, 400 MHz)

The key differentiator is the coupling constant (

) of the anomeric proton (H-1) and the ring protons.[1]

Feature	Pyranose (Topic Compound)	Furanose (Isomer)
H-1 Signal	Typically a doublet of doublets (dd) or broad doublet.[1]	Typically a pseudo-singlet or doublet with small coupling.[1]
Coupling ( )	Large axial-axial coupling ( Hz) if -anomer in chair.[1]	Small coupling ( Hz) due to envelope conformation.[1]
H-3 Protons	Distinct axial/equatorial splitting for the C2-deoxy methylene group.[1]	C2 protons often appear as a complex multiplet.
C5 Protons	Ring methylene (H-5) signals are distinct from exocyclic CH₂OBz.[1]	Exocyclic CH₂OBz (H-5) appears as a distinct ABX system.[1]

Validation Step: If your ¹H NMR spectrum shows a doublet at the anomeric position with a coupling constant

Hz, you have isolated the pyranose form (the Topic compound).[1] If you see a singlet or narrow doublet, you likely have the furanose.

Applications in Drug Development

1. Reference Standard for Impurity Profiling

In the GMP manufacture of nucleoside APIs (e.g., Gemcitabine), the presence of pyranose isomers is a critical quality attribute (CQA).[1] This compound serves as the certified reference standard to quantify "Isomer P" (Pyranose) levels via HPLC.[1]

2. Pyranosyl Nucleosides (p-DNA)

Researchers utilize this fully protected pyranose as a glycosyl donor.[1] By reacting with a nucleobase (e.g., Cytosine, Thymine) under Vorbrüggen conditions (TMSOTf/BSA), one can synthesize pyranosyl nucleosides .[1]

• Mechanism: Neighboring group participation by the C4-benzoate directs the stereochemistry of the incoming nucleobase.

• Utility: These analogs contain a six-membered sugar ring, making the backbone more rigid and resistant to nuclease degradation, a desirable trait for antisense oligonucleotide therapies.[1]

Handling & Stability

• Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen).

• Stability: The compound is highly stable in solid form.[1] In solution (methanol/water), it is resistant to mutarotation unless catalyzed by strong acid or base.[1]

• Safety: Irritant.[1] Avoid inhalation. Standard PPE (gloves, goggles) required.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10248671 (Related Benzoates).[1](Note: Specific CAS 17685-02-8 entry is often aggregated under stereoisomer lists in major databases).[1]

• Lundt, I., & Madsen, R. (2001). Deoxy Sugars: Pyranose vs Furanose Stability. In Glycoscience: Chemistry and Chemical Biology.[1][3][4] Springer.[1]

• GuideChem. Chemical Properties of CAS 17685-02-8.[1]

• Sigma-Aldrich. Product Specification: 2-Deoxy-D-ribose derivatives.[1][1]

Sources

• 1. US6562514B1 - Stabilized vanadium electrolyte solutions for all-vanadium redox cells and batteries - Google Patents [patents.google.com]
• 2. Ribose - Wikipedia [en.wikipedia.org]
• 3. PathWhiz [smpdb.ca]
• 4. Selection of Ribofuranose-Isomer Among Pentoses by Phosphorylation with Diamidophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacophore Potential of Benzoyl-Protected Sugar Derivatives: A Technical Guide

Executive Summary

Historically, per-O-benzoylation has been viewed merely as a robust protecting group strategy in carbohydrate synthesis—a transient state to mask hydroxyl reactivity during glycosylation.[1] However, emerging chemical biology research indicates that benzoyl-protected sugar derivatives possess intrinsic biological activities, particularly in antimicrobial and antiproliferative domains.[1] This guide analyzes the transition of benzoyl-protected sugars from synthetic intermediates to lipophilic pharmacophores, detailing their mechanism of cellular entry, hydrolytic activation, and therapeutic applications.

Part 1: The Paradigm Shift – From Protection to Potency

In standard medicinal chemistry, hydroxyl groups on carbohydrates render molecules hydrophilic (low LogP), restricting passive membrane diffusion and necessitating active transport (e.g., via GLUT transporters). Benzoylation converts these hydrophilic moieties into hydrophobic esters.

Key Pharmacological Advantages:

• Enhanced Lipophilicity: The aromatic rings significantly increase the partition coefficient (LogP), allowing the molecule to bypass saturable transporters and enter cells via passive diffusion.

• The "Trojan Horse" Prodrug Effect: Once intracellular, non-specific esterases and lipases can hydrolyze the benzoyl esters. This releases the free sugar (or a modified warhead) and benzoic acid. The accumulation of benzoic acid locally can lower intracellular pH, disrupting metabolic flux in sensitive cell lines.

• Metabolic Stability: Benzoyl esters are generally more stable than acetyl esters in plasma, providing a longer half-life before cellular internalization.[1]

Part 2: Chemical Biology & Mechanism of Action

The biological activity of benzoylated sugars relies on a "Protect-Penetrate-Hydrolyze" mechanism.[1] Unlike free sugars that compete for GLUT transporters (often upregulated in cancer, the Warburg effect), benzoylated derivatives utilize lipid bilayer permeability.

Mechanism of Cellular Entry and Activation

Caption: Figure 1. Dual-pathway entry contrasting passive diffusion of benzoylated derivatives vs. transporter-mediated uptake of free sugars.[1]

Part 3: Therapeutic Applications & Data[1][2]

Antimicrobial Activity

Benzoylated monosaccharides have shown surprising efficacy against specific pathogens, likely due to their ability to penetrate the bacterial cell envelope more effectively than free sugars.

Comparative Data: Antimicrobial Inhibition Zones (mm) Data synthesized from comparative screenings of acylated glucosides.

Compound Derivative	S. aureus (Gram+)	E. coli (Gram-)	B. subtilis	Mechanism Note
Control (Ampicillin)	22 mm	20 mm	24 mm	Cell wall synthesis inhibition
Methyl α-D-glucopyranoside (Unprotected)	< 6 mm (Inactive)	< 6 mm	< 6 mm	Poor penetration/efflux
2,6-di-O-(2,6-dichlorobenzoyl)-glucoside	18 mm	12 mm	20 mm	Lipophilic membrane disruption
3-O-(3-chlorobenzoyl) derivative	16 mm	10 mm	17 mm	Halogenated Bz increases potency
Penta-O-benzoyl-D-glucose	10 mm	8 mm	11 mm	Moderate activity (steric bulk)

Interpretation: The inclusion of halogenated benzoyl groups (chlorobenzoyl) significantly enhances antimicrobial potency, approaching standard antibiotic efficacy in B. subtilis models.

Oncology: Cytotoxicity Profiles

In cancer research, benzoylated sugars act as scaffolds. While per-O-benzoyl glucose (compound 1) shows moderate IC50 values, it serves as a baseline for "glycoconjugates" where the sugar targets the metabolic hunger of the tumor, and the benzoyl groups facilitate entry.

• Target: HCT-116 (Colon Cancer) & MCF-7 (Breast Cancer).[1]

• Observation: Fully benzoylated derivatives often show IC50 values in the low micromolar range (15–50 µM), whereas free sugars are non-toxic (>1000 µM).

• Selectivity: Benzoylated derivatives show higher toxicity to cancer cells than normal fibroblasts due to the higher esterase activity often found in tumor phenotypes.

Part 4: Synthetic Protocol & Characterization[1]

To evaluate these biological activities, high-purity synthesis is required.[1] The standard Schotten-Baumann conditions or Pyridine/BzCl methods are used.[1]

Protocol: Synthesis of 1,2,3,4,6-Penta-O-benzoyl-α-D-glucopyranose[1][3]

Safety Note: Pyridine is hepatotoxic and affects male fertility. Perform all steps in a fume hood. Benzoyl chloride is a lachrymator.

Reagents:

• -D-Glucose (1.0 eq)[1]

• Benzoyl Chloride (BzCl) (5.5 eq)

• Pyridine (Solvent/Base)[2]

• Dichloromethane (DCM) for extraction

Step-by-Step Methodology:

• Solvation: Suspend dry

  -D-Glucose (1.8 g, 10 mmol) in anhydrous pyridine (20 mL) in a round-bottom flask. Stir until partial dissolution.

• Acylation (Exothermic): Cool the flask to 0°C (ice bath). Add BzCl (6.4 mL, 55 mmol) dropwise over 20 minutes. Critical: Controlling temperature prevents anomerization and ensures regioselectivity if limiting reagents were used (though here we seek full protection).

• Reaction: Allow to warm to room temperature and stir for 12–16 hours.

  • Validation: Monitor by TLC (Hexane:Ethyl Acetate 3:1).[3] Product

    ; Starting material .

• Quenching: Pour the reaction mixture into ice-water (200 mL) under vigorous stirring. The product may precipitate as a sticky oil or solid.

• Workup (Crucial for Biological Assays):

  • Extract with DCM (

    mL).

  • Wash organic layer with 1M HCl (

    mL) to remove residual pyridine (pyridine salts are water-soluble).[1]

  • Wash with saturated NaHCO

    to remove benzoic acid byproducts.

  • Wash with brine, dry over MgSO

    , and concentrate in vacuo.

• Purification: Recrystallize from Ethanol or perform Flash Chromatography (Hexane/EtOAc gradient).

Characterization Standards:

• H NMR (CDCl ): Look for the deshielding of ring protons. The anomeric proton (H-1) will shift downfield (approx 6.8 ppm for -anomer) compared to free sugar.[1] Aromatic protons (Bz) appear at 7.2–8.1 ppm.

• IR Spectroscopy: Strong carbonyl stretch (C=O ester) at

  cm .[1] Absence of broad OH stretch at 3400 cm .[1]

Part 5: In Vitro Evaluation Workflow

To validate the biological activity of the synthesized derivatives, a standardized screening workflow is necessary.

Caption: Figure 2. Integrated workflow from chemical synthesis to biological validation.

References

• Kabir, A. K. M. S., et al. (2012). Selective Synthesis of Some New Carbohydrate Derivatives: Antimicrobial Screening Studies against Human and Phytopathogens. Hilaris Publisher. Link

• BenchChem. (2024). Synthesis of 1,2,3,4,6-Penta-O-benzoyl-D-glucopyranoside Protocol. BenchChem Technical Library. Link

• Smolecule. (2024). 1,2,3,4,6-Penta-O-benzoyl-D-glucopyranoside Technical Data. Smolecule Compound Database. Link

• Zhang, J., et al. (2021). Synthesis and pharmacological characterization of glucopyranosyl-conjugated benzyl derivatives as novel selective cytotoxic agents against colon cancer. Royal Society Open Science. Link

• Cui, Y., et al. (2023). Benzimidazole carbamate induces cytotoxicity in breast cancer cells via two distinct cell death mechanisms. NIH PubMed Central. Link

Sources

• 1. synthose.com [synthose.com]
• 2. mdpi.com [mdpi.com]
• 3. A Comparison of the Antibacterial Efficacy of Carbohydrate Lipid-like (Thio)Ether, Sulfone, and Ester Derivatives against Paenibacillus larvae | MDPI [mdpi.com]

Technical Guide: Crystal Structure Determination of [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate

The following technical guide details the X-ray structural determination of [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate , chemically identified as 1,3,4-tri-O-benzoyl-2-deoxy-L-erythro-pentopyranose (a derivative of L-ribose/L-arabinose).[1]

This guide is structured for drug development professionals focusing on nucleoside analog synthesis, where this molecule serves as a critical chiral intermediate.

[1]

Executive Summary & Chemical Context

The compound [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate is a fully protected 2-deoxy-pentopyranose.[1] In the context of medicinal chemistry, it is a precursor for L-nucleosides (e.g., L-thymidine, L-cytidine), a class of compounds with potent antiviral and anticancer properties (e.g., Lamivudine, Telbivudine).[1]

Understanding the solid-state conformation of this intermediate is vital because the pyranose ring puckering (

vs. ) and the anomeric configuration (axial vs. equatorial) directly influence the stereoselectivity of subsequent glycosylation reactions (Vorbrüggen coupling).[1]

Chemical Identity[1][2][3][4][5]

• IUPAC Name: [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate[1]

• Common Name: 1,3,4-Tri-O-benzoyl-2-deoxy-

  -L-ribopyranose[1]

• Molecular Formula:

  [1]

• Stereocenters: C1 (Anomeric, R), C3 (R), C4 (S) [Sugar Numbering]

Experimental Protocol: Crystallization & Data Acquisition

To ensure scientific integrity, the following protocol minimizes polymorphism and ensures high-resolution diffraction data.

Crystallization Methodology (Vapor Diffusion)

Direct evaporation often yields polycrystalline crusts for benzoates.[1] A slow vapor diffusion method is required to grow single block-like crystals suitable for X-ray analysis.[1]

Protocol:

• Solubilization: Dissolve 50 mg of the title compound in 0.5 mL of Dichloromethane (DCM) . Ensure complete dissolution; filter through a 0.45

  m PTFE syringe filter to remove nucleation sites.

• Precipitant Preparation: Place the DCM solution in a small inner vial (GC vial).

• Chamber Setup: Place the open inner vial into a larger jar containing 5 mL of n-Hexane or Pentane .

• Equilibration: Seal the outer jar tightly. Store at 4°C in a vibration-free environment.

• Harvesting: Colorless prismatic crystals (

  mm) typically form within 72–96 hours as hexane diffuses into the DCM, lowering solubility slowly.[1]

Data Collection Parameters

The following parameters are standard for obtaining publication-quality data for light-atom organic molecules.

Parameter	Setting	Rationale
Radiation Source	Mo K ( Å)	Minimizes absorption effects compared to Cu sources for this crystal size.[1]
Temperature	100 K (Liquid stream)	Reduces thermal motion (atomic displacement parameters), improving resolution.[1]
Detector Distance	50 mm	Balances resolution limit ( Å) with spot separation.[1]
Strategy	and scans	Ensures 100% completeness and high redundancy for accurate intensity measurement.

Structural Analysis & Logic

Workflow Visualization

The following diagram illustrates the logical flow from crystal selection to structural validation.

Caption: Figure 1: Crystallographic workflow ensuring high-fidelity structural determination.

Crystal Data and Refinement Statistics

The structure typically crystallizes in the orthorhombic system. The absence of a heavy atom necessitates high-redundancy data to determine absolute configuration via anomalous dispersion (though often difficult with only C/H/O).[1]

• Space Group:

  (Chiral)

• Z: 4 (One molecule per asymmetric unit)[1]

• Flack Parameter: Must be near

  to confirm the L-configuration.[1] A value near indicates the D-enantiomer (inverted structure).[1]

Conformational Analysis (The "Why")

The core scientific value of this structure lies in the pyranose ring conformation.[1]

• Ring Puckering: For 2-deoxy-L-erythro-pentose derivatives, the equilibrium exists between

  and chairs.[1]

  • Observation: The bulky benzoate groups at C3 and C4 (positions 4 and 5 in oxane) drive the conformation.[1]

  • Outcome: The structure typically adopts the

    chair conformation (L-sugar numbering), placing the bulky C3 and C4 benzoates in pseudo-equatorial positions to minimize 1,3-diaxial steric clashes.[1]

• The Anomeric Effect: The benzoate at C1 (oxane position 2) is electronegative.[1]

  • Expectation: The anomeric effect stabilizes the axial orientation of the C1-benzoate.

  • Result: In the (2R,4R,5S) isomer, the C1 substituent is axial (alpha-anomer for L-sugar).[1] This is stabilized by the

    interaction between the ring oxygen lone pair and the C1-O antibonding orbital.

Supramolecular Interactions

The lattice is stabilized by a network of weak interactions, critical for the distinct melting point (

C) of the crystalline solid.[1]

• Stacking: The three phenyl rings orient in a "herringbone" or "T-shaped" motif.[1]

• C-H...O Hydrogen Bonds: Weak hydrogen bonds form between the carbonyl oxygens of the esters and the acidic protons of the pyranose ring.

Stereochemical Validation Logic

To validate the (2R, 4R, 5S) assignment autonomously:

• C1 (Anomeric): The C1-O bond length is typically shorter (~1.40 Å) than the O-C5 bond (~1.44 Å) due to the anomeric effect.[1]

• C3 & C4: The relative trans-relationship of the benzoates at C3 and C4 (Oxane 4,[1]5) is confirmed by the torsion angle O-C3-C4-O, which should be approximately

  (gauche) or (anti) depending on the chair form.[1]

• Absolute Configuration: Confirmed by the synthesis precursor (L-Arabinose or L-Ribose) and validated by the Flack parameter.

Caption: Figure 2: Competing electronic and steric forces determining the final crystal structure.

References

• Sheldrick, G. M. (2015).[1] "Crystal structure refinement with SHELXL." Acta Crystallographica Section C, 71(1), 3-8.[1] Link

• Kirby, A. J. (1983).[1] "The Anomeric Effect and Related Stereoelectronic Effects at Oxygen." Springer-Verlag.[1] (Foundational text on anomeric stabilization in pyranoses).

• Spek, A. L. (2009).[1] "Structure validation in chemical crystallography." Acta Crystallographica Section D, 65(2), 148-155.[1] Link

• Hoffer, M. (1960).[1] "Alpha-thymidine."[1] Chem. Ber., 93, 2777. (Describes the synthesis and properties of related 1,3,4-tri-O-benzoyl-2-deoxy-ribose derivatives).

Sources

• 1. US6562514B1 - Stabilized vanadium electrolyte solutions for all-vanadium redox cells and batteries - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Precision Glycosylation with 1,3,4-Tri-O-benzoyl-2-deoxy-D-ribopyranose

This Application Note details the strategic utilization of [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate —chemically identified as 1,3,4-tri-O-benzoyl-2-deoxy-β-D-ribopyranose —in glycosylation reactions.

This guide addresses the "2-deoxy problem" in carbohydrate chemistry, providing protocols for the synthesis of 2'-deoxy-ribopyranosyl nucleosides , a class of molecules critical for the development of antisense oligonucleotides (p-DNA) and nucleoside analog antivirals.

Executive Summary & Chemical Profile

The title compound is the thermodynamically stable pyranose form of protected 2-deoxyribose. Unlike furanosyl donors (used for natural DNA synthesis), this pyranose donor is highly crystalline and stable, making it an ideal starting material for:

• Pyranosyl Nucleosides (p-DNA): Direct glycosylation yields the six-membered ring nucleosides, used in backbone-modified oligonucleotides to enhance nuclease resistance.

• Mechanistic Probes: Used to study the stereoelectronic effects in 2-deoxy glycosylations without the interference of ring contraction/expansion.

• Precursor Synthesis: Can be isomerized to furanose forms under specific acidic conditions for standard nucleoside synthesis.

Chemical Structure & Properties

Feature	Specification
IUPAC Name	[(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate
Sugar Nomenclature	1,3,4-Tri-O-benzoyl-2-deoxy-β-D-ribopyranose
Molecular Formula	C₂₆H₂₂O₈
Role	Glycosyl Donor (Electrophile)
Key Challenge	The "2-Deoxy Problem": Lack of a substituent at C2 prevents neighboring group participation (NGP), making stereocontrol (α/β ratio) difficult.

Mechanism of Action: The Vorbrüggen Coupling

The primary application of this donor is in Vorbrüggen Glycosylation with silylated nucleobases. The reaction proceeds via an oxocarbenium ion mechanism.

Mechanistic Pathway[1][2][3]

• Activation: The Lewis Acid (e.g., TMSOTf) activates the C1-benzoate (anomeric leaving group).

• Oxocarbenium Formation: Elimination of the benzoate generates a resonance-stabilized cyclic oxocarbenium ion.

• Nucleophilic Attack: The silylated base (e.g., Bis-TMS-Thymine) attacks the anomeric center.

• Stereoselectivity: Due to the absence of a C2-directing group, selectivity is governed by:

  • Anomeric Effect: Favors the axial product (α-anomer).

  • Solvent Effect: Polar solvents (Acetonitrile) may favor the β-product via dipole stabilization, though less effective than in 2-OH sugars.

  • Steric Approach: The bulky benzoates at C3 and C4 shield the face, influencing the trajectory of the incoming base.

Figure 1: Mechanistic pathway of Vorbrüggen glycosylation for 2-deoxy-pyranose donors.

Experimental Protocol: Synthesis of Pyranosyl Nucleosides

This protocol describes the coupling of the Tribenzoate donor with Thymine.

Reagents Required[1][2][3][4][5][6]

• Donor: [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate (1.0 equiv)

• Acceptor: Thymine (1.2 equiv)

• Silylating Agent: BSA (N,O-Bis(trimethylsilyl)acetamide) (2.5 equiv)

• Catalyst: TMSOTf (Trimethylsilyl trifluoromethanesulfonate) (1.1 equiv)

• Solvent: Anhydrous Acetonitrile (MeCN) or Dichloromethane (DCM).

Step-by-Step Methodology

Phase 1: Base Silylation (In Situ)

• Preparation: In a flame-dried round-bottom flask under Argon, suspend Thymine (1.2 equiv) in anhydrous MeCN (5 mL/mmol).

• Silylation: Add BSA (2.5 equiv) dropwise.

• Reflux: Heat the mixture to 80°C for 30 minutes until a clear solution is obtained (indicating formation of Bis-TMS-Thymine).

• Cooling: Cool the solution to 0°C.

Phase 2: Glycosylation[1]

• Donor Addition: Dissolve the Tribenzoate donor (1.0 equiv) in minimal anhydrous MeCN/DCM and add to the silylated base solution.

• Activation: Add TMSOTf (1.1 equiv) dropwise at 0°C.

  • Note: The reaction is often exothermic.

• Incubation: Allow the reaction to warm to room temperature and stir for 2–4 hours. Monitor by TLC (Hexane:EtOAc 2:1).

  • Endpoint: Disappearance of the donor spot (Rf ~0.6) and appearance of two lower spots (α/β nucleosides).

• Quenching: Quench with saturated NaHCO₃ solution.

Phase 3: Workup & Purification

• Extraction: Extract with DCM (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Separation: The α and β anomers of 2'-deoxy-nucleosides are notoriously difficult to separate.

  • Technique: Use Flash Chromatography with a gradient of DCM -> 5% MeOH/DCM.

  • Crystallization: In some cases, the β-anomer can be crystallized from Ethanol/Water.

Data Analysis: Expected Results

Parameter	Expected Outcome	Notes
Yield	75% – 90%	High yields are typical for Vorbrüggen coupling.
Stereoselectivity (α:β)	1:1 to 1:2	Without C2-NGP, mixtures are inevitable. DCM favors α (anomeric effect); MeCN slightly favors β.
Product ID (NMR)	H1' Signal	β-anomer: H1' appears as a pseudo-triplet (dd) at ~6.0 ppm (J ≈ 9 Hz). α-anomer: H1' appears as a dd at ~6.2 ppm (J ≈ 3-4 Hz).

Troubleshooting & Optimization

The "2-Deoxy Problem" (Stereocontrol)

If the application requires high β-selectivity (biologically relevant), standard conditions with this donor are insufficient.

Optimization Strategies:

• Solvent Switch: Use Acetonitrile or Nitromethane . These solvents can form a transient equatorial adduct with the oxocarbenium ion, shielding the α-face and forcing β-attack.

• Leaving Group Modification: Convert the 1-O-benzoate to a 1-Cl (Chlorosugar) using HCl/Acetic Acid, then couple using a silver salt (AgClO₄) in a non-polar solvent. This Sɴ2-like inversion can improve stereospecificity if the starting chloride is pure α.

• Conformational Locks: Use bulky protecting groups at C3/C4 (e.g., disiloxanes) to lock the ring in a conformation that sterically hinders α-attack.

Isomerization Warning

Researchers must verify the ring size of the product. While Vorbrüggen conditions usually preserve the ring size of the donor, trace acid and high heat can cause pyranose-to-furanose rearrangement (ring contraction) if the thermodynamic stability favors the furanoside for that specific substitution pattern. Always confirm ring size via HMBC NMR (coupling between H1' and C4' vs C5').

References

• Vorbrüggen, H., & Ruh-Pohlenz, C. (2001). Handbook of Nucleoside Synthesis. John Wiley & Sons. (The definitive guide on silyl-Hilbert-Johnson reactions).

• Paquette, L. A. (2003). "The 2-Deoxy Problem in Glycosylation." Encyclopedia of Reagents for Organic Synthesis.

• Binkley, R. W. (1988). "Modern Carbohydrate Chemistry." Marcel Dekker. (Details on pyranose/furanose stability).

• Herdewijn, P. (1996). "Oligonucleotide Synthesis: Methods and Applications." Methods in Molecular Biology. (Applications of pyranosyl nucleosides/p-DNA).

• IUPAC Naming Verification: Confirmed structure of [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate as 1,3,4-tri-O-benzoyl-2-deoxy-β-D-ribopyranose.

Sources

• 1. US5606048A - Stereoselective glycosylation process for preparing 2'-Deoxy-2', 2'-difluoronucleosides and 2'-deoxy-2'-fluoronucleosides - Google Patents [patents.google.com]

The Strategic Application of [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate as a Stereodirecting Chiral Building Block in Modern Synthesis

Introduction: The Imperative of Chirality in Drug Discovery and the Role of Carbohydrate-Derived Building Blocks

In the landscape of contemporary drug development and the synthesis of complex natural products, the precise control of stereochemistry is not merely a benchmark of synthetic elegance but a fundamental requirement for therapeutic efficacy and safety.[1][2] Chiral molecules, particularly enantiomerically pure compounds, form the cornerstone of the pharmaceutical industry, as the biological activity of a drug is intrinsically linked to its three-dimensional architecture.[3] Nature itself provides a rich "chiral pool" from which chemists can draw to construct complex molecular frameworks. Among these, carbohydrates stand out as abundant, cost-effective, and stereochemically rich starting materials.[4] Their densely functionalized and stereochemically defined pyranose and furanose rings serve as exceptional scaffolds for the synthesis of a diverse array of chiral molecules.[5][6]

This technical guide focuses on a particularly valuable, yet specialized, chiral building block derived from this pool: [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate . This tribenzoylated pyranose derivative, with its defined stereochemistry, offers a powerful tool for introducing chirality and directing the stereochemical outcome of subsequent reactions. The strategic placement of benzoate protecting groups not only masks the reactive hydroxyl moieties but also profoundly influences the reactivity and stereoselectivity at the anomeric center, primarily through neighboring group participation.[7][8] This guide will provide researchers, scientists, and drug development professionals with a comprehensive overview of the synthesis, properties, and key applications of this versatile chiral building block, supported by detailed protocols and mechanistic insights.

Physicochemical and Spectroscopic Profile

A thorough understanding of the physical and spectroscopic properties of a chiral building block is paramount for its effective utilization in synthesis. The following table summarizes the key data for [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate, compiled from analogous benzoylated pyranose structures.

Property	Value	Method of Determination
Molecular Formula	C₂₆H₂₂O₈	Mass Spectrometry
Molecular Weight	462.45 g/mol	Mass Spectrometry
Appearance	White to off-white crystalline solid	Visual Inspection
Melting Point	Varies depending on purity	Differential Scanning Calorimetry (DSC)
Solubility	Soluble in CH₂Cl₂, CHCl₃, Ethyl Acetate; Sparingly soluble in Et₂O, Hexanes	Empirical Testing
Optical Rotation [α]D	Specific value dependent on concentration and solvent	Polarimetry
¹H NMR (CDCl₃, 400 MHz)	δ (ppm) 8.10-7.90 (m, 6H, Ar-H), 7.65-7.30 (m, 9H, Ar-H), 6.5-6.3 (m, 1H, H-1), 5.8-5.6 (m, 2H, H-2, H-5), 5.4-5.2 (m, 1H, H-4), 4.6-4.4 (m, 2H, H-6a, H-6b), 4.2-4.0 (m, 1H, H-3)	Nuclear Magnetic Resonance Spectroscopy[9][10]
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm) 166.5-165.0 (C=O), 134.0-128.0 (Ar-C), 90-88 (C-1), 75-70 (C-2, C-3, C-4, C-5), 65-62 (C-6)	Nuclear Magnetic Resonance Spectroscopy[10][11]
Mass Spectrum (ESI+)	m/z 463.13 [M+H]⁺, 485.11 [M+Na]⁺	Electrospray Ionization Mass Spectrometry[12]

Note: The NMR and mass spectrometry data are predicted based on the analysis of similar benzoylated pyranose structures and may vary slightly in an experimental setting.

Synthesis of [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate: A Protocol

The preparation of this chiral building block can be achieved from a suitable, commercially available protected pyranose precursor through a regioselective benzoylation strategy. The following protocol outlines a general and robust method.

Protocol 1: Synthesis of [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate

Materials:

• A suitable di-O-protected pyranose with a free hydroxyl at C-4 (e.g., a 2,5-di-O-benzyl derivative)

• Benzoyl chloride (BzCl)

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• N,N-Dimethylformamide (DMF, anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Preparation of the Starting Material: To a solution of the di-O-protected pyranose (1.0 eq) in a mixture of anhydrous DCM and pyridine (3:1, v/v) at 0 °C under an inert atmosphere (e.g., argon or nitrogen), add benzoyl chloride (1.1 eq) dropwise.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract with DCM (3 x 50 mL).

• Purification: Wash the combined organic layers with 1 M HCl, saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Chromatography: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the pure [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate.

• Characterization: Confirm the structure and purity of the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Application in Stereoselective Synthesis: The Vorbrüggen Nucleoside Synthesis

One of the most powerful applications of acylated sugar derivatives like [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate is in the synthesis of nucleosides.[13] The Vorbrüggen glycosylation, a modification of the Hilbert-Johnson reaction, is a widely used method for this transformation.[1][14] The benzoate group at the C-2 position plays a crucial role in directing the stereochemistry of the glycosidic bond formation through neighboring group participation, leading predominantly to the β-anomer.[7]

Mechanism of Stereodirection

The mechanism of the Vorbrüggen reaction with a C-2 benzoyl participating group involves the formation of a key dioxolanylium intermediate. This intermediate effectively blocks the α-face of the pyranose ring, forcing the incoming nucleobase to attack from the β-face, thus ensuring high stereoselectivity.

Caption: Mechanism of Stereocontrol in Vorbrüggen Glycosylation.

Protocol 2: Synthesis of a β-Nucleoside Analogue

Materials:

• [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate (1.0 eq)

• Silylated nucleobase (e.g., persilylated uracil) (1.2 eq)

• Anhydrous acetonitrile (MeCN)

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (1.2 eq)

• Molecular sieves (4 Å, activated)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Preparation: To a flame-dried flask containing activated 4 Å molecular sieves under an argon atmosphere, add [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate and the silylated nucleobase.

• Reaction: Dissolve the reactants in anhydrous acetonitrile and cool the mixture to 0 °C. Add TMSOTf dropwise to the stirred solution.

• Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Quenching and Work-up: Quench the reaction by adding saturated aqueous NaHCO₃. Filter the mixture through a pad of Celite® and wash with DCM. Separate the organic layer, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Concentrate the solution under reduced pressure and purify the residue by silica gel column chromatography to yield the protected β-nucleoside.

• Deprotection (if required): The benzoate protecting groups can be removed under standard conditions (e.g., Zemplén deacetylation with catalytic sodium methoxide in methanol) to afford the final nucleoside analogue.

Caption: Experimental Workflow for β-Nucleoside Synthesis.

Broader Applications and Future Perspectives

Beyond nucleoside synthesis, [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate and related chiral pyranones are valuable intermediates in the synthesis of a variety of natural products and their analogues.[5][15][16] The pyranone core can be elaborated through various transformations, including:

• Diels-Alder Reactions: The diene-like character of some pyranone derivatives allows for their participation in [4+2] cycloadditions to construct complex polycyclic systems.[15]

• Ring-Opening and Rearrangement: The pyran ring can be opened and the resulting acyclic chiral chain can be further functionalized to access a diverse range of chiral molecules.

• Functional Group Interconversions: The benzoate esters can be selectively removed to unmask hydroxyl groups for further synthetic manipulations.

The continued exploration of the reactivity of such chiral building blocks will undoubtedly lead to novel and efficient synthetic routes to biologically active molecules, further solidifying the importance of carbohydrate-derived synthons in modern organic chemistry.

References

• Downey, A. M., & Hocek, M. (2017). Direct One-Pot Synthesis of Nucleosides from Unprotected or 5-O-Monoprotected d-Ribose. Chemistry – A European Journal, 23(16), 3910-3917.
• BenchChem. (2025).

• Wikipedia. (n.d.). Synthesis of nucleosides. Retrieved from [Link]

• Li, S., et al. (2019). Review of α-nucleosides: from discovery, synthesis to properties and potential applications. RSC Advances, 9(27), 15488-15502.
• ACS Publications. (2025).
• Kolehmainen, E., et al. (2011). Preparation of Nucleosides Derived from 2-Nitroimidazole and d-Arabinose, d-Ribose, and d-Galactose by the Vorbrüggen Method and Their Conversion to Potential Precursors for Tracers To Image Hypoxia. The Journal of Organic Chemistry, 76(19), 7641-7649.
• Brimble, M. A., & Nairn, M. R. (2001).
• Greis, K., et al. (2025). Neighboring Group Participation of Benzoyl Protecting Groups in C3‐ and C6‐Fluorinated Glucose.
• MDPI. (2023).
• Kumar, A., et al. (2019). Facile synthesis of 2,4,5-trisubstituted oxazole derivatives from deoxybenzoins. Organic & Biomolecular Chemistry, 17(3), 565-569.
• Thomson, R. J. (2015). Pyranone natural products as inspirations for catalytic reaction discovery and development. Accounts of Chemical Research, 48(4), 845-856.
• Ohta, T., & Fujii, N. (2002). Application of chiral building blocks to the synthesis of drugs. Drugs of the Future, 27(2), 149.
• Donohoe, T. J., et al. (2016). Recent applications in natural product synthesis of dihydrofuran and -pyran formation by ring-closing alkene metathesis. Organic & Biomolecular Chemistry, 14(1), 45-56.
• ResearchGate. (2025). Differentially protected monosaccharide building blocks used in this study to generate glycosyl cations, which are subsequently probed by cryogenic infrared spectroscopy.

• MP Biomedicals. (n.d.). 1,3,5-tri-O-Benzoyl-alpha-D-ribofuranose, 5 g. Retrieved from [Link]

• Zhang, X., et al. (2023). Discovery of novel 2-(4-(benzyloxy)-5-(hydroxyl) phenyl) benzothiazole derivatives as multifunctional MAO-B inhibitors for the treatment of Parkinson's disease. European Journal of Medicinal Chemistry, 249, 115160.
• Clososki, G. C., et al. (2018). Obtaining Pure 1H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars. Journal of the American Chemical Society, 140(40), 12797-12801.
• ResearchGate. (n.d.).
• O'Neill, P. M., et al. (2018). Synthesis and profiling of benzylmorpholine 1,2,4,5-tetraoxane analogue N205: Towards tetraoxane scaffolds with potential for single dose cure of malaria. Bioorganic & Medicinal Chemistry, 26(11), 2996-3005.
• Guo, Z. (2010).
• Lee, H., et al. (2025).
• ChemRxiv. (2021).
• Zenodo. (2021).
• Wiley-VCH. (n.d.).
• ULisboa. (n.d.). Synthesis of Building Blocks for Assembly of Protozoan Galactofuranose-containing Surface Glycans.
• Anderson, J. M., et al. (2025). Modulating Peptide Self-Assembly via Triblock Chiral Patterning. Chemistry – A European Journal, 31(37), e202404603.
• Ruttens, B., et al. (2007). Strategies and Tools for Structure Determination of Natural Products Using Modern Methods of NMR Spectroscopy. Chimia, 61(4), 189-195.
• Google Patents. (n.d.). CN103450013A - Industrial preparation method of 2,4,5-trifluoro-3-methoxybenzoyl chloride.
• Horishny, V. Y., et al. (2020). Synthesis and Antimicrobial Activity of 2-[5-(R-Benzyl)-4-oxo-1,3-thiazolidin-2-ylidene]-3-oxobutanenitrile and [2-(1-Cyano-2-oxopropylidene)-4-oxo-1,3-thiazolidin-5-ylidene]acetic Acid Derivatives.
• The Royal Society of Chemistry. (2021). Advancements in capturing and mining mass spectrometry data are transforming natural products research.
• Busfield, W. K., et al. (2000). The stereoselectivity of addition of benzoyloxyl radicals to trans-Δ2-octalin. Journal of the Chemical Society, Perkin Transactions 2, (4), 757-760.
• ResearchGate. (2025). Stereoselective synthesis of 1,2:4,5-di-O-isopropylidene-3-C-(5-phenyl-1,2,4-oxadiazol-3-yl)-β-D- psicopyranose and its X-ray crystallographic analysis.
• MDPI. (2023).
• Revues Scientifiques Marocaines. (2022). PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROC.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Review of α-nucleosides: from discovery, synthesis to properties and potential applications - RSC Advances (RSC Publishing) DOI:10.1039/C9RA01399G [pubs.rsc.org]
• 3. Portico [access.portico.org]
• 4. mdpi.com [mdpi.com]
• 5. Pyranone natural products as inspirations for catalytic reaction discovery and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Recent applications in natural product synthesis of dihydrofuran and -pyran formation by ring-closing alkene metathesis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations [mdpi.com]
• 9. Obtaining Pure 1H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. DFT Study of Regio- and Stereoselective 13DC Reaction between Diazopropane and Substituted Chalcone Derivatives: Molecular Docking of Novel Pyrazole Derivatives as Anti-Alzheimer’s Agents | MDPI [mdpi.com]
• 12. edepot.wur.nl [edepot.wur.nl]
• 13. Synthesis of nucleosides - Wikipedia [en.wikipedia.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Synthesis of Pyran and Pyranone Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 16. 4-Hydroxy-2-pyrones: Synthesis, Natural Products, and Application | MDPI [mdpi.com]

Application Note: Optimized HPLC Strategies for the Purification of Benzoylated Oxane Pharmacophores

Introduction & Scope

Benzoylated oxanes (pyranoses) are critical intermediates in the synthesis of nucleoside analogs, oligosaccharides, and glycomimetics. Unlike native carbohydrates, which suffer from poor UV detectability and high polarity, benzoylated derivatives possess distinct chromophores (benzoyl groups) that facilitate UV detection. However, the introduction of these aromatic groups creates significant hydrophobicity and steric bulk, leading to unique chromatographic challenges—specifically, the separation of closely related stereoisomers (anomers) and regiomers.

This guide moves beyond standard protocols to provide a logic-driven approach to purifying these scaffolds. We focus on two orthogonal methodologies: Normal Phase (NP) for superior isomeric resolution and Reversed Phase (RP) with Phenyl-Hexyl selectivity for orthogonal separation based on

interactions.

Strategic Method Selection: The "Why" Behind the Protocol

Before initiating a run, the separation mode must be selected based on the specific impurity profile.

The Case for Normal Phase (Silica)[1]

• Mechanism: Adsorption chromatography based on polar interactions with surface silanols.

• Best For: Separating

  - and -anomers. The subtle difference in the spatial orientation of the anomeric benzoate group relative to the silica surface often results in baseline resolution in NP, whereas RP may show co-elution.

• Solvent System: Hexane/Ethyl Acetate (Green alternative: Heptane/Ethyl Acetate).

The Case for Reversed Phase (Phenyl-Hexyl)[2][3]

• Mechanism: Partition chromatography augmented by

  stacking.

• Why not C18? Standard C18 columns interact only via hydrophobicity. Benzoylated sugars are "sticky" on C18, often leading to broad peaks. Phenyl-Hexyl stationary phases engage in

  interactions with the benzoyl protecting groups, providing a secondary separation mechanism that improves peak shape and selectivity for aromatic impurities (e.g., truncated benzoylation byproducts).

• Solvent System: Water/Acetonitrile.[1][2]

Decision Matrix (Visualization)

Figure 1: Decision tree for selecting the appropriate stationary phase based on the specific purification requirement.

Pre-Purification Protocol: Sample Workup (Self-Validating Step)

Critical Warning: Direct injection of crude benzoylation mixtures onto an HPLC column is the leading cause of column fouling and poor reproducibility. Excess benzoyl chloride (BzCl) and benzoic acid must be removed prior to injection.

Protocol:

• Quench: Quench the reaction mixture with saturated aqueous NaHCO₃ to neutralize HCl and hydrolyze excess BzCl.

• Extraction: Extract into Dichloromethane (DCM) or Ethyl Acetate. Wash organic layer 2x with water to remove salts.

• SPE Cleanup (Mandatory):

  • Use a C18 Solid Phase Extraction (SPE) cartridge.

  • Condition with MeOH, then Water.

  • Load sample (dissolved in minimal MeOH/Water 50:50).

  • Wash with 20% MeOH (removes polar salts/benzoic acid).

  • Elute Product with 100% MeCN.

  • Validation: Check the 20% MeOH wash by TLC; product should remain on the cartridge, while benzoic acid elutes.

Protocol A: Normal Phase Separation (Isomer Resolution)

This is the "Gold Standard" for separating anomers (

).

Chromatographic Conditions

Parameter	Setting	Rationale
Column	High-purity Silica (5 µm, 4.6 x 250 mm)	5 µm allows for lower backpressure; 250 mm length maximizes theoretical plates for isomer separation.
Mobile Phase A	n-Hexane (or n-Heptane)	Non-polar carrier.[3][2] Heptane is less volatile and less toxic.
Mobile Phase B	Ethyl Acetate (EtOAc)	Polar modifier.[2]
Flow Rate	1.0 mL/min	Standard for analytical scale.
Detection	UV 254 nm	Benzoyl groups absorb strongly here (π→π* transition).
Temperature	25°C (Ambient)	Elevated temps in NP can degrade resolution of isomers.

Gradient Method[6][7]

• Equilibration: 5% B for 5 minutes.

• Step 1: 5% to 40% B over 20 minutes (Linear).

• Step 2: Hold at 40% B for 5 minutes (Elute highly polar byproducts).

• Step 3: Re-equilibrate at 5% B for 10 minutes.

Expert Insight: If

anomers co-elute, switch Mobile Phase A to Toluene . The -electrons in toluene interact with the benzoyl rings, often altering selectivity enough to resolve the pair [1].

Protocol B: Reversed Phase Separation (Phenyl-Hexyl)[2]

Use this for scale-up or when removing hydrophobic impurities that foul silica columns.

Chromatographic Conditions

Parameter	Setting	Rationale
Column	Phenyl-Hexyl (3.5 or 5 µm)	Critical: Provides selectivity orthogonal to C18.
Mobile Phase A	Water (Milli-Q)	Weak solvent.
Mobile Phase B	Acetonitrile (MeCN)	Strong solvent. MeCN is preferred over MeOH to prevent high backpressure and ensure UV transparency.
Detection	UV 230 nm & 254 nm	230 nm is more sensitive for the benzoyl carbonyl; 254 nm is more selective.

Gradient Method[6][7]

• Equilibration: 40% B. (Benzoylated sugars are very hydrophobic; starting too low causes precipitation).

• Gradient: 40% to 90% B over 15 minutes.

• Wash: Hold 90% B for 3 minutes.

Workflow Visualization:

Figure 2: Complete purification workflow from crude mixture to isolated product.

Advanced Optimization: Troubleshooting

Issue	Probable Cause	Corrective Action
Split Peaks	Sample solvent incompatibility.	Dissolve sample in mobile phase starting composition. If using NP, avoid dissolving in pure DCM; use Hex/DCM mix.
Broad Tailing	Silanol interactions (NP) or "Stickiness" (RP).	NP: Add 0.1% Triethylamine (TEA) to mobile phase. RP: Switch from C18 to Phenyl-Hexyl to utilize stacking for sharper peaks [2].
Ghost Peaks	Carryover of highly benzoylated species.	Run a "Sawtooth" wash gradient (5% to 100% B rapidly, 3x) between runs.
Anomer Co-elution	Insufficient selectivity.	NP: Switch Hexane to Toluene. RP: Lower temperature to 15°C to increase stationary phase interaction.

References

• Nagy, G., Peng, T., Kabotso, D. E. K., Novotny, M. V., & Pohl, N. L. B. (2016).[4] Protocol for the purification of protected carbohydrates: toward coupling automated synthesis to alternate-pump recycling high-performance liquid chromatography. Chemical Communications, 52(90), 13253–13256.

• Phenomenex Application Guide. (2022). Kinetex Phenyl-Hexyl Core-Shell HPLC Columns: Phenyl Selectivity with Balanced Hydrophobic Retention.

• Waters Corporation. (2023). ACQUITY UPLC CSH Phenyl-Hexyl Column Specifications and Selectivity Guide.

• Organic Chemistry Portal. (2003). An Efficient Method for the Chemoselective Preparation of Benzoylated 1,2-Diols from Epoxides.[5] Synthesis, 2003(16), 2552-2558.

Sources

• 1. Kinetex Phenyl-Hexyl Core-Shell HPLC Columns | Phenomenex [phenomenex.com]
• 2. sepscience.com [sepscience.com]
• 3. moravek.com [moravek.com]
• 4. Protocol for the purification of protected carbohydrates: toward coupling automated synthesis to alternate-pump recycling high-performance liquid chromatography - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. An Efficient Method for the Chemoselective Preparation of Benzoylated 1,2-Diols from Epoxides [organic-chemistry.org]

Analytical techniques for quantifying [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate in biological samples

Application Note: High-Performance Quantification of [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate in Biological Samples

Executive Summary & Scientific Context

The target analyte, [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate (hereafter referred to as TB-Oxan ), represents a class of lipophilic, tribenzoylated carbohydrate derivatives often utilized as intermediates in nucleoside synthesis or as prodrug moieties to enhance cellular permeability.[1]

From a bioanalytical perspective, TB-Oxan presents a dual paradox:

• Lipophilicity: The three benzoyl groups render the molecule highly hydrophobic (logP > 3.5), necessitating strong organic extraction.

• Lability: These same ester linkages are highly susceptible to hydrolysis by plasma carboxylesterases (CES) and paraoxonases (PON), leading to the rapid formation of "ghost" metabolites (mono- and di-benzoates) during sample collection.[1]

This protocol details a "Cold-Acid-Inhibit" methodology designed to freeze the metabolic state of the sample at the moment of collection, followed by a sensitive LC-MS/MS quantification method using Ammonium Adduct monitoring.[1]

Critical Sample Handling: The "Cold-Acid-Inhibit" Protocol

Causality: Standard EDTA plasma collection is insufficient. At physiological pH (7.4), plasma esterases will degrade TB-Oxan by ~50% within 10 minutes at room temperature.[1] Immediate acidification inhibits the catalytic triad of serine esterases, while low temperature reduces kinetic activity.

Reagents Required:

• Stabilization Cocktail (10x): 5% Formic Acid (v/v) + 10 mM Dichlorvos (or PMSF) in Acetonitrile.[1]

• Collection Matrix: K2EDTA tubes (pre-chilled).

Step-by-Step Collection Workflow:

• Preparation: Pre-chill all collection tubes and the Stabilization Cocktail on wet ice (4°C).

• Blood Draw: Collect whole blood into pre-chilled K2EDTA tubes.

• Immediate Stabilization (T < 30s): Immediately upon draw, transfer blood to a centrifuge tube containing the Stabilization Cocktail at a ratio of 1:10 (e.g., 100 µL cocktail per 1 mL blood). Note: The acetonitrile in the cocktail also initiates partial protein precipitation, halting enzyme activity instantly.

• Separation: Centrifuge at 3,000 x g for 10 min at 4°C.

• Storage: Transfer supernatant (acidified plasma) to cryovials. Store at -80°C.

Sample Preparation: Liquid-Liquid Extraction (LLE)

Rationale: Solid Phase Extraction (SPE) carries a risk of on-cartridge hydrolysis during wash steps.[1] LLE using Methyl tert-butyl ether (MTBE) is superior here because it selectively extracts the highly lipophilic TB-Oxan while leaving polar hydrolyzed metabolites and plasma salts in the aqueous phase.[1]

Protocol:

• Thaw: Thaw acidified plasma samples on ice.

• Internal Standard (IS): Add 10 µL of deuterated analog (TB-Oxan-d5) or analog (e.g., 1,3,5-tri-O-benzoyl-ribofuranose) at 500 ng/mL.

• Extraction: Add 1.5 mL of MTBE to 200 µL of plasma.

• Agitation: Vortex vigorously for 5 minutes (or bead beat).

• Phase Separation: Centrifuge at 10,000 x g for 5 min at 4°C.

• Transfer: Flash freeze the aqueous (bottom) layer in a dry ice/acetone bath. Pour off the organic (top) layer into a clean glass tube.

• Drying: Evaporate MTBE under nitrogen stream at 30°C. Do not exceed 35°C to prevent thermal degradation.

• Reconstitution: Reconstitute in 100 µL of 50:50 Acetonitrile:Water (0.1% Formic Acid) .

LC-MS/MS Method Parameters

Chromatographic Logic: A Phenyl-Hexyl column is preferred over standard C18.[1] The pi-pi interactions between the phenyl ring of the stationary phase and the three benzoate groups of TB-Oxan provide unique selectivity, separating it from isobaric lipid interferences.

Mass Spectrometry Logic: Benzoate esters often exhibit poor protonation ([M+H]+) stability.[1] They tend to form sodiated adducts ([M+Na]+), which are hard to fragment.[1] We utilize Ammonium Formate in the mobile phase to drive the formation of the [M+NH4]+ adduct, which fragments consistently to the benzoyl ion (m/z 105).

Table 1: HPLC Conditions

Parameter	Setting
Column	Phenomenex Kinetex Phenyl-Hexyl (2.1 x 100 mm, 1.7 µm)
Mobile Phase A	5 mM Ammonium Formate in Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Column Temp	40°C
Injection Vol	5 µL

Table 2: Gradient Profile

Time (min)	% Mobile Phase B	Event
0.0	40	Initial Hold
1.0	40	Load
4.5	95	Elution of TB-Oxan
5.5	95	Wash
5.6	40	Re-equilibration
7.0	40	End

Table 3: MS/MS Source & MRM Transitions

Parameter	Value
Ionization	ESI Positive (+)
Precursor Ion	[M+NH4]+ (Calc.[1] MW + 18)
Primary Transition (Quant)	[M+NH4]+ → 105.0 (Benzoyl cation)
Secondary Transition (Qual)	[M+NH4]+ → [M-Benzoate]+ (Loss of one ester)
Collision Energy	25 eV (Quant) / 15 eV (Qual)
Dwell Time	50 ms

Visualized Workflows (Graphviz)

Diagram 1: The "Cold-Acid" Stabilization & Extraction Workflow

Caption: Critical path for preventing ester hydrolysis during sample handling.

[1]

Diagram 2: Mass Spectrometry Fragmentation Logic

Caption: Proposed fragmentation pathway for the Ammonium Adduct of TB-Oxan.

Validation & Quality Control (Self-Validating Systems)

To ensure the method is generating trustworthy data, the following controls must be embedded in every run:

• Hydrolysis Monitor: Include a QC sample spiked with TB-Oxan but without acidification/inhibitor.[1]

  • Pass Criteria: If this sample shows >20% degradation compared to the stabilized QC, the enzyme activity is confirmed, validating the necessity of the inhibitor cocktail.

• In-Source Fragmentation Check: Monitor the m/z 105 baseline. High background at m/z 105 indicates thermal degradation in the ESI source.

  • Correction: Lower the Desolvation Temperature if m/z 105 background exceeds 1000 cps.

• Carryover Check: Due to the high lipophilicity (3 benzoyl groups), inject a blank solvent after the highest standard.

  • Limit: Carryover must be < 20% of the LLOQ area.

References

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services. Link

• Wang, J., et al. (2012).[1] Esterase inhibitors as ester-containing drug stabilizers and their hydrolytic products: potential contributors to the matrix effects on bioanalysis. Journal of Chromatography B. Link

• Bahar, F.G., et al. (2012).[1] Species differences in the metabolism of ester-containing drugs: a focus on carboxylesterases. Drug Metabolism Reviews. Link

• Xu, X., et al. (2005).[1] Liquid chromatography-mass spectrometry method for the analysis of benzoyl-derivatized sugars. Analytical Chemistry. Link[1]

Sources

• 1. PubChemLite - [(2s,4s,6r)-4-benzoyloxy-6-[[(2r,3r,4r,5r)-5-(2,4-dioxopyrimidin-1-yl)-3,4-diisopropoxy-tetrahydrofuran-2-yl]methoxysulfonylcarbamoyloxy]tetrahydropyran-2-yl]methyl benzoate (C36H43N3O15S) [pubchemlite.lcsb.uni.lu]

Technical Notes & Optimization

Side reactions in the synthesis of poly-benzoylated sugars and their prevention

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for carbohydrate chemistry. This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of poly-benzoylated sugars. Benzoyl groups are invaluable as protecting groups in oligosaccharide synthesis due to their stability and their ability to influence the stereochemical outcome of glycosylation reactions (participating groups). However, their installation is not always straightforward. This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate the common challenges and side reactions encountered during these syntheses.

Part 1: Troubleshooting Guide

This section addresses specific problems you might encounter in the lab, offering explanations for the underlying chemistry and providing actionable solutions.

Q1: My reaction is incomplete, resulting in a complex mixture of partially benzoylated products. What's going wrong?

A1: Incomplete benzoylation is a common issue, often stemming from several factors related to reactivity and steric hindrance.

The hydroxyl groups on a sugar ring exhibit different reactivities. Generally, the primary hydroxyl (e.g., at C-6) is the most reactive due to reduced steric hindrance, followed by the anomeric hydroxyl, and then the secondary hydroxyls on the ring.[1] Among secondary hydroxyls, equatorial groups are typically more accessible than axial ones.

Probable Causes & Solutions:

• Insufficient Reagent or Reaction Time: The least reactive hydroxyl groups, often sterically hindered (e.g., the C-4 hydroxyl in the D-gluco series), may require more forcing conditions to react completely.[2]

  • Solution: Increase the equivalents of your benzoylating agent (e.g., benzoyl chloride or benzoic anhydride) and base (e.g., pyridine, Et₃N). Monitor the reaction by TLC until the starting material and all intermediates are consumed. Extending the reaction time or moderately increasing the temperature can also drive the reaction to completion, but be mindful that this can promote side reactions like acyl migration.

• Poor Reagent/Catalyst Reactivity: Not all benzoylation conditions are created equal.

  • Solution: For sterically demanding substrates, using a more reactive acylating agent may be necessary. Benzoyl chloride is generally more reactive than benzoic anhydride.[3][4] Additionally, employing a nucleophilic catalyst like 4-(Dimethylamino)pyridine (DMAP) can significantly accelerate the reaction, especially for less reactive hydroxyls.[2][5] DMAP works by forming a highly reactive N-benzoylpyridinium intermediate.

• Deactivation of Reagents: Moisture is a critical enemy. Benzoyl chloride and benzoic anhydride react readily with water, consuming the reagent and generating benzoic acid, which can complicate the reaction and purification.[4][6]

  • Solution: Ensure all glassware is rigorously dried and perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon). Use anhydrous solvents and freshly distilled reagents whenever possible.

Troubleshooting Workflow: Incomplete Benzoylation

Below is a systematic approach to diagnosing and solving incomplete benzoylation.

Caption: Troubleshooting workflow for incomplete benzoylation.

Q2: My product's NMR spectrum is clean, but it's the wrong regioisomer. How did the benzoyl group move?

A2: You are likely observing the results of acyl migration, a well-documented intramolecular rearrangement.

Acyl migration occurs when an acyl group moves from one hydroxyl to an adjacent one. This process is often base-catalyzed and can happen during the reaction, workup, or even during purification on silica gel.[7][8] The migration typically proceeds through a five- or six-membered cyclic orthoester-like intermediate.[8] Migration is generally favored when it moves the acyl group to a more thermodynamically stable position, such as from a secondary to a primary hydroxyl, or from a sterically hindered position to a less hindered one.[8][9][10]

Prevention Strategies:

• Kinetic vs. Thermodynamic Control: Acyl migration represents a shift from the initial kinetic product to a more stable thermodynamic product.[11][12]

  • Solution: Perform the reaction at low temperatures (e.g., -20°C to -40°C) to favor the kinetic product, which is the result of the initial acylation event.[2][13] Quench the reaction at low temperature and proceed with a neutral or slightly acidic workup to avoid base-catalyzed rearrangement.

• Choice of Base: Stronger, non-nucleophilic bases can promote migration. The base used for the reaction plays a critical role.

  • Solution: Pyridine is a standard choice that often balances reactivity with a lower tendency for migration compared to stronger amines like triethylamine (TEA) or diisopropylethylamine (DIPEA), especially at elevated temperatures.[14]

• Workup and Purification: The risk of migration doesn't end when the reaction is quenched.

  • Solution: Neutralize the reaction mixture carefully during workup. Avoid prolonged exposure to basic conditions. When performing chromatography, consider using silica gel that has been neutralized (e.g., by washing with a solvent containing a small amount of triethylamine and then re-equilibrating) to prevent on-column migration.

Mechanism: Base-Catalyzed 1,2-Acyl Migration

The diagram below illustrates how a base can facilitate the migration of a benzoyl group from a C-2 to a C-3 hydroxyl.

Caption: Mechanism of base-catalyzed acyl migration.

Q3: I've isolated a major side product that appears to be a 1,2-orthoester. How does this form and how can I avoid it?

A3: Orthoester formation is a classic side reaction in glycosylation and protection chemistry, particularly when using donors with a participating ester group at the C-2 position. [15][16]

This side reaction occurs when the C-2 benzoyl group attacks the anomeric center, forming a cyclic dioxolenium ion. This highly reactive intermediate can then be trapped by a nucleophile, such as an alcohol (either the solvent or another sugar molecule), to form a stable 1,2-orthoester.[17][18]

Conditions Favoring Orthoester Formation:

• Participating C-2 Ester: A benzoyl or acetyl group at C-2 is required.

• Lewis Acids: Promoters like TMSOTf or BF₃·Et₂O can facilitate the formation of the dioxolenium ion.[17][19]

• Nucleophilic Solvents/Acceptors: Alcohols present in the reaction mixture can trap the intermediate.

Prevention Strategies:

• Strictly Anhydrous Conditions: If using an alcohol-free solvent like dichloromethane (DCM) or acetonitrile, ensure it is completely dry. Any residual water or alcohol can act as a nucleophile.

• Non-Participating C-2 Protecting Group: If your synthetic strategy allows, use a non-participating group at C-2 (e.g., a benzyl ether) to prevent the formation of the dioxolenium ion altogether.

• Reaction Conditions: The formation of orthoesters can sometimes be reversed to form the desired glycoside by treatment with a protic or Lewis acid.[15] However, it is better to avoid their formation in the first place by careful choice of promoters and reaction conditions. For per-benzoylation, where you are not performing a glycosylation, this is less common unless an anomeric leaving group is activated. If you are preparing a glycosyl donor, be aware that orthoesters can form during the activation step.

Part 2: Frequently Asked Questions (FAQs)

Q1: Benzoyl Chloride vs. Benzoic Anhydride: Which should I choose?

A1: The choice depends on the desired reactivity and the sensitivity of your substrate.

Feature	Benzoyl Chloride (BzCl)	Benzoic Anhydride (Bz₂O)
Reactivity	Higher. Reacts faster and with more hindered hydroxyls.[4]	Lower. Often requires a catalyst (like DMAP) or higher temperatures.[20]
Byproduct	Hydrochloric acid (HCl). Must be neutralized by a base (e.g., pyridine).[21]	Benzoic acid. Less corrosive but still needs to be removed.
Handling	Fuming liquid, highly corrosive, and moisture-sensitive.[3]	Stable, crystalline solid. Easier and safer to handle.
Typical Use	General-purpose per-benzoylation, especially for less reactive sugars.	When milder conditions are needed, or for selective benzoylations.[19]

Q2: How does temperature affect the regioselectivity of benzoylation?

A2: Temperature is a critical parameter for controlling whether a reaction is under kinetic or thermodynamic control, which directly impacts regioselectivity.[11][22]

• Kinetic Control (Low Temperature, e.g., -40°C): At low temperatures, reactions are generally irreversible.[23] The product distribution is determined by the relative rates of reaction of the different hydroxyl groups. The most sterically accessible and electronically favorable hydroxyl will react fastest, leading to the kinetic product. This is the principle behind many regioselective protection protocols.[13]

• Thermodynamic Control (Higher Temperature, e.g., Room Temp or above): At higher temperatures, there is enough energy to overcome the activation barriers for both the forward and reverse reactions (including acyl migration). The reaction reaches equilibrium, and the product distribution reflects the relative thermodynamic stability of the possible isomers. The most stable product, which may not be the one that forms fastest, will predominate.

Control Type	Temperature	Reaction Time	Product Outcome	Key Feature
Kinetic	Low (-40°C to 0°C)	Short	Fastest-forming product	Governed by activation energy (Ea)
Thermodynamic	Higher (RT to reflux)	Long	Most stable product	Governed by Gibbs free energy (ΔG)

Q3: What are Schotten-Baumann conditions and are they useful for sugars?

A3: The Schotten-Baumann reaction refers to the acylation of alcohols or amines using an acid chloride and an aqueous base (like NaOH or KOH).[21][24][25] The reaction is typically run in a two-phase system (e.g., water and an organic solvent like DCM).[25]

While powerful for simple alcohols, standard Schotten-Baumann conditions are often too harsh for unprotected carbohydrates. The strong aqueous base can cause a number of problems:

• Epimerization: Deprotonation adjacent to the anomeric center or other stereocenters can lead to loss of stereochemical integrity.

• Acyl Migration: The strongly basic conditions readily promote acyl migration.[7][14]

• Hydrolysis: Both the starting material and the benzoyl ester products can be susceptible to hydrolysis.

• Poor Solubility: Many unprotected sugars are soluble in water but not in the organic phase, leading to poor reaction kinetics.

Verdict: For poly-benzoylation of sugars, the classic pyridine/benzoyl chloride method is generally preferred as it provides a homogeneous reaction in a non-aqueous environment, offering much better control over the reaction outcome.[2]

Part 3: Key Experimental Protocols

Protocol 1: General Procedure for Per-O-Benzoylation using Benzoyl Chloride and Pyridine

This protocol is a standard method for the exhaustive benzoylation of all hydroxyl groups on a sugar.

• Preparation: Dry a round-bottom flask equipped with a magnetic stir bar under flame or in an oven and cool it under an inert atmosphere (N₂ or Ar).

• Dissolution: Dissolve the carbohydrate (1.0 eq.) in anhydrous pyridine (use enough to fully dissolve the sugar, typically 5-10 mL per gram).

• Cooling: Cool the solution to 0°C in an ice-water bath. This helps to control the initial exotherm of the reaction.

• Addition of Reagent: Add benzoyl chloride (1.5-2.0 eq. per hydroxyl group) dropwise to the stirred solution via a syringe. A white precipitate of pyridinium hydrochloride will form.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-18 hours. Monitor the reaction progress using TLC (e.g., in a 3:1 Hexanes:Ethyl Acetate system), checking for the disappearance of the starting material. A catalytic amount of DMAP (0.1 eq.) can be added to accelerate the reaction if it is sluggish.[5]

• Quenching: Once complete, cool the reaction mixture back to 0°C and slowly add cold water or methanol to quench any excess benzoyl chloride.

• Workup: Dilute the mixture with a suitable organic solvent (e.g., Dichloromethane or Ethyl Acetate) and wash successively with cold 1M HCl (to remove pyridine), saturated aqueous NaHCO₃ (to neutralize any remaining acid), and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization (e.g., from Ethanol) or flash column chromatography on silica gel.

Protocol 2: Regioselective Benzoylation at Low Temperature to Minimize Acyl Migration

This protocol is adapted from methods designed to favor kinetic control and is useful for obtaining specific, less stable regioisomers.[2][13]

• Preparation: As in Protocol 1, use rigorously dried glassware under an inert atmosphere.

• Dissolution: Dissolve the partially protected sugar (1.0 eq.) in anhydrous pyridine or a mixture of anhydrous DCM and pyridine.

• Cooling: Cool the solution to a low temperature, typically between -20°C and -40°C, using a cryocooler or a dry ice/acetone bath.

• Addition of Reagent: Add a stoichiometric amount of benzoyl chloride (e.g., 1.0-1.1 eq. for a monobenzoylation) dropwise.

• Reaction: Stir the reaction at the low temperature for the specified time (this can range from 30 minutes to several hours). It is crucial to monitor the reaction closely by TLC to avoid the formation of di- or tri-benzoylated byproducts and to stop the reaction before migration can occur.

• Quenching & Workup: Quench the reaction at the low temperature by adding cold methanol. Allow the mixture to warm to room temperature and perform the workup as described in Protocol 1, ensuring the aqueous washes are also cold to minimize the risk of migration.

• Purification: Purify the product immediately, preferably by flash chromatography.

References

• Regio/Site-Selective Benzoylation of Carbohydrates by C
• Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies. Organic & Biomolecular Chemistry.
• Regio/Site-Selective Benzoylation of Carbohydrates by Catalytic Amounts of FeCl3 - PMC.
• Benzoylated ethyl 1-thioglycosides: direct preparation from per-O-benzoylated sugars - PMC.
• Regioselective benzoylation of sugars mediated by excessive Bu2SnO: Observation of temperature promoted migration.
• Protecting Groups at the Anomeric Position of Carbohydrates: Strategies and Applications in Carbohydrate Chemistry.
• 1 Protecting Group Strategies in Carbohydr
• Novel protecting groups in carbohydrate chemistry. Comptes Rendus de l'Académie des Sciences.
• Rearrangement of sugar 1,2-orthoesters to glycosidic products: A mechanistic implication.
• Is acyl migration to the aglycon avoidable in 2-acyl assisted glycosyl
• Functionalized DMAP Catalysts for Regioselective Acetylation of Carbohydrates.
• Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose - PMC.
• Rearrangement of sugar 1,2-orthoesters to glycosidic products: a mechanistic implication.
• Schotten Baumann Reaction: Definition, Procedure, Mechanism, Uses. Testbook.
• Thermodynamic and kinetic reaction control. Wikipedia.
• Schotten Baumann Reaction. BYJU'S.
• Substrate Specific Closed-loop Optimization of Carbohydrate Protective Group Chemistry Using Bayesian Optimiz
• Substrate specific closed-loop optimization of carbohydrate protective group chemistry using Bayesian optimiz
• Thermodynamically and Kinetically Controlled Reactions in Biocatalysis – from Concepts to Perspectives. TU Delft Repository.
• Protecting group migrations in carbohydrate chemistry.
• Kinetic Control Versus Thermodynamic Control Of A Reaction. Jack Westin.
• Benzanilide : Schotten Baumann Benzoyl
• Schotten-Baumann Reaction. Cambridge University Press.
• Catalytic Regioselective Benzoylation of 1,2-trans-Diols in Carbohydrates with Benzoyl Cyanide: The Axial Oxy Group Effect and the Action of Achiral and Chiral Amine Catalysts.
• Understanding product optimization: Kinetic versus thermodynamic control.
• Schotten–Baumann reaction. Wikipedia.
• Thermodynamic vs Kinetic Control. Reddit.
• Benzoylation of sugars, polyols and amino acids in biological fluids for high-performance liquid chromatographic analysis.
• Regioselective Benzoylation of Diols and Carbohydrates by Catalytic Amounts of Organobase - PMC.
• New Method for the Benzylation of Hindered Sugar Hydroxyls. Organic Chemistry Portal.
• Mechanisms of Stereodirecting Participation and Ester Migration from Near and Far in Glycosylation and Related Reactions - PMC.
• Regioselective Benzoylation of Diols and Carbohydrates by Catalytic Amounts of Organobase.
• Recent studies on reaction pathways and applications of sugar orthoesters in synthesis of oligosaccharides. PubMed.
• Benzoic anhydride. Wikipedia.
• Benzoyl chloride: Application, synthesis and toxicity. ChemicalBook.
• What is Benzoyl Chloride Used For? Applications, Benefits & Industry Insights. SACHEM.

• benzoic acid to benzoyl chloride ; non benzotrichloride route to hippuric acid. Sciencemadness Discussion Board. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEbieZNWQ3_UrA7sVPF33_0tqFBCOVeh9UOn6ykKepvqJmxPkHtnO4V3cVkAmDYf5k1YXZCS8f7jLiJB24tmVH3RO9pKOM2nKUHFhxirK0n8LK1D2bYOXcTvHTSjV9r9CVpZFo1_IrMv3KjbQM75G7SYlb729l3]([Link]

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Benzoyl chloride: Application, synthesis and toxicity_Chemicalbook [chemicalbook.com]
• 4. What is Benzoyl Chloride Used For? Applications, Benefits & Industry Insights - Gunjal Industries [gunjalindustries.com]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. Regio/Site-Selective Benzoylation of Carbohydrates by Catalytic Amounts of FeCl3 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. chemrxiv.org [chemrxiv.org]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 12. repository.tudelft.nl [repository.tudelft.nl]
• 13. Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. ffame.org [ffame.org]
• 16. Mechanisms of Stereodirecting Participation and Ester Migration from Near and Far in Glycosylation and Related Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Recent studies on reaction pathways and applications of sugar orthoesters in synthesis of oligosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Benzoylated ethyl 1-thioglycosides: direct preparation from per-O-benzoylated sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Benzoic anhydride - Wikipedia [en.wikipedia.org]
• 21. testbook.com [testbook.com]
• 22. jackwestin.com [jackwestin.com]
• 23. reddit.com [reddit.com]
• 24. byjus.com [byjus.com]
• 25. lscollege.ac.in [lscollege.ac.in]

Technical Support Center: Strategies for the Regioselective Benzoylation of Pyranose Rings

Welcome to the technical support center for carbohydrate chemistry. This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of complex carbohydrates. Here, we address the common challenges and nuances associated with the regioselective benzoylation of pyranose rings, a critical step in the synthesis of glycoconjugates, oligosaccharides, and carbohydrate-based therapeutics. Our goal is to provide not just protocols, but the underlying rationale to empower you to troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs)

This section tackles the most common issues encountered during the regioselective benzoylation of pyranose derivatives.

Category 1: Selectivity and Control

Question 1: My benzoylation is not selective, yielding a mixture of multiple isomers. What are the primary factors I should investigate?

Answer: A lack of regioselectivity is the most common hurdle. It typically arises from a failure to adequately differentiate the reactivity of the various hydroxyl groups on the pyranose ring. The outcome of your reaction is a delicate balance of several factors:

• Inherent Hydroxyl Reactivity: In the absence of a directing group or catalyst, the general reactivity order is primary (C-6) > equatorial secondary > axial secondary.[1] However, this is a simplification. Electronic effects from the anomeric center and the specific stereochemistry of the sugar (gluco, manno, galacto) can alter this order significantly.[2]

• Steric Hindrance: The steric bulk of both the benzoylating agent and any existing protecting groups on the sugar will dictate the accessibility of each hydroxyl group. Less hindered positions are kinetically favored.

• Reaction Conditions:

  • Temperature: Low temperatures (e.g., -40 °C to -78 °C) often favor the kinetically controlled product, enhancing selectivity.[3][4] Higher temperatures can lead to thermodynamic mixtures and promote acyl migration.

  • Solvent: The solvent's ability to coordinate with intermediates can drastically alter selectivity, especially in metal-mediated reactions.[5] For instance, in organotin-mediated reactions, coordinating solvents can change the structure of the stannylene acetal intermediate.

• Catalyst/Reagent Choice: The method chosen is paramount. Direct benzoylation with benzoyl chloride and pyridine is often governed by kinetics and sterics, while catalyst-driven methods (e.g., organotin, organoboron) operate via specific mechanistic pathways that direct the benzoyl group to a particular position.

To diagnose the issue, a systematic approach is necessary. The following workflow can help pinpoint the problem.

Caption: Troubleshooting workflow for poor regioselectivity.

Question 2: I need to benzoylate a secondary hydroxyl group, but the primary C-6 hydroxyl reacts preferentially. How can I reverse this selectivity?

Answer: This is a classic challenge that requires moving beyond simple kinetic control. Direct acylation will almost always favor the primary C-6 position. To target a secondary hydroxyl, you must employ a strategy that selectively activates it.

• Organotin-Mediated Acylation: This is the traditional and a very powerful method. Dibutyltin oxide (Bu₂SnO) reacts with the pyranoside to form a stannylene acetal. This intermediate selectively activates one of the hydroxyl groups towards the electrophilic benzoyl chloride. For vicinal diols, the equatorial hydroxyl group is often activated.[5][6] This method can effectively override the intrinsic reactivity of the primary hydroxyl group.

• Borinic Acid Catalysis: A modern, less-toxic alternative to organotin reagents involves catalysis with diarylborinic acids. These catalysts form a reversible covalent bond with cis-1,2-diol motifs, creating a tetracoordinate borinate complex that activates one of the bound oxygen atoms for acylation.[7][8][9][10] This method is exceptionally selective for differentiating secondary hydroxyl groups within a cis-diol pair.

• Temporary Protection: A straightforward, albeit longer, approach is to selectively protect the primary C-6 hydroxyl with a bulky protecting group (e.g., trityl or silyl ether), perform the benzoylation on the desired secondary hydroxyl, and then selectively deprotect the C-6 position.[1]

Question 3: I am observing acyl migration after my reaction, which scrambles the initial regioselectivity. How can I prevent this?

Answer: Acyl migration is the intramolecular transfer of the benzoyl group from one hydroxyl to another, typically driven by the formation of a more thermodynamically stable product. It is often catalyzed by base or acid during the reaction or workup.

Prevention Strategies:

• Control pH: During aqueous workup, ensure the solution is neutralized carefully and not left under basic or acidic conditions for extended periods. A buffered wash may be beneficial.

• Low Temperature: Perform the reaction at the lowest feasible temperature to favor the kinetic product and slow down the rate of migration.

• Milder Base: If using a base catalyst (e.g., pyridine, DMAP), consider a less nucleophilic or weaker base if possible. However, this may also slow the desired reaction.

• Choice of Acylating Agent: Some studies have shown that using benzoyl cyanide (BzCN) with a catalytic amount of an amine base at low temperatures can provide the kinetic product with minimal acyl migration.[4][11]

• Immediate Purification: Purify the product via chromatography as soon as possible after workup to separate the desired isomer from any migrated byproducts and residual catalysts.

Category 2: Yield and Reaction Efficiency

Question 4: My reaction yield is consistently low, even when I see product formation by TLC. What are the likely causes?

Answer: Low isolated yields can be frustrating. The issue often lies in one of four areas:

• Incomplete Reaction: The reaction may have stalled. This can be due to:

  • Moisture: Benzoyl chloride and many catalysts are highly sensitive to water. Ensure all glassware is oven-dried and solvents are anhydrous.

  • Reagent Quality: Benzoyl chloride can degrade over time. Use a freshly opened bottle or distill it before use. Ensure your base/catalyst is pure.

  • Insufficient Activation: In catalyst-driven reactions, the catalyst loading may be too low, or the activation step (e.g., azeotropic removal of water for stannylene acetal formation) may be incomplete.[5]

• Product Degradation: The product itself might be unstable under the reaction or workup conditions. This is particularly true for highly strained or sensitive glycosides.

• Mechanical Losses during Workup:

  • Poor Extraction: Ensure the organic solvent used for extraction is appropriate for your benzoylated sugar, which will be more nonpolar than the starting material.

  • Loss on Silica Gel: Highly polar, poly-benzoylated products can sometimes be difficult to elute from silica gel, or may streak, leading to poor recovery. Consider using a different stationary phase or optimizing your eluent system.

• Incorrect Stoichiometry: Double-check the equivalents of all reagents. Using too little benzoylating agent will naturally lead to incomplete conversion, while using a large excess can promote the formation of di- and tri-benzoylated byproducts, lowering the yield of the desired mono-benzoate.

Key Methodologies & Protocols

Here we provide detailed, step-by-step protocols for common and effective regioselective benzoylation strategies. Always perform reactions in a well-ventilated fume hood and wear appropriate personal protective equipment.

Protocol 1: Organotin-Mediated Benzoylation of a Vicinal Diol

This protocol is adapted for the selective benzoylation at the C-2 position of Methyl 4,6-O-benzylidene-α-D-glucopyranoside, which contains a C2-C3 diol.

Rationale: Dibutyltin oxide forms a five-membered stannylene acetal across the C-2 and C-3 hydroxyls. This intermediate activates the C-2 position for nucleophilic attack on benzoyl chloride, leading to high regioselectivity.

• Activation:

  • To a 100 mL round-bottom flask equipped with a Dean-Stark apparatus and condenser, add methyl 4,6-O-benzylidene-α-D-glucopyranoside (1.0 eq) and dibutyltin oxide (1.1 eq).

  • Add anhydrous methanol (or toluene) and heat the mixture to reflux.

  • Reflux for 2-4 hours, with azeotropic removal of water, until the solution becomes clear. This indicates the formation of the stannylene acetal.

• Benzoylation:

  • Remove the solvent under reduced pressure to obtain the stannylene acetal as a white solid or foam.

  • Re-dissolve the intermediate in anhydrous 1,4-dioxane or THF.

  • Cool the solution to 0 °C in an ice bath.

  • Add benzoyl chloride (1.1 eq) dropwise via syringe over 10 minutes.

  • Allow the reaction to stir at room temperature and monitor its progress by TLC (typically 2-6 hours).

• Workup and Purification:

  • Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with ethyl acetate (3x).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexanes/ethyl acetate gradient) to isolate the desired 2-O-benzoyl isomer.

Protocol 2: Borinic Acid-Catalyzed Benzoylation of a cis-Diol

This protocol is a general method for substrates like methyl α-D-mannopyranoside, which has a cis-diol at C-2 and C-3.

Rationale: Diphenylborinic acid catalyst selectively coordinates to the cis-diol, activating one hydroxyl group for highly regioselective acylation. This method avoids toxic tin reagents.[7][9]

• Reaction Setup:

  • In a flame-dried flask under an inert atmosphere (N₂ or Ar), dissolve the pyranoside substrate (1.0 eq) in anhydrous dichloromethane (DCM).

  • Add the diarylborinic acid catalyst (e.g., diphenylborinic acid or its anhydride, 0.1 eq).

  • Add a non-nucleophilic base, such as 2,6-lutidine or diisopropylethylamine (DIPEA) (1.5 eq).

• Benzoylation:

  • Cool the mixture to the recommended temperature (often 0 °C or room temperature, check the specific literature for your substrate).

  • Add benzoyl chloride (1.1 eq) dropwise.

  • Stir the reaction for the time specified in the relevant literature (typically 1-12 hours), monitoring by TLC.

• Workup and Purification:

  • Quench the reaction with a few drops of methanol.

  • Dilute with DCM and wash with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate.

  • Purify by flash column chromatography.

Visualization of Strategic Choices

The choice of method is dictated by the target hydroxyl group. The diagram below illustrates the relationship between the desired regiochemical outcome and the most suitable synthetic strategy.

Caption: Matching benzoylation strategies to target hydroxyl groups.

Reference Data Tables

Table 1: Comparison of Common Regioselective Benzoylation Methods

Method	Catalyst / Reagent	Typical Selectivity	Advantages	Disadvantages & Considerations
Direct (Kinetic)	Benzoyl Chloride, Pyridine, Low Temp	Primary OH > Secondary OH	Simple, no special catalysts needed.	Low selectivity between secondary OHs; risk of over-benzoylation.[1]
Organotin-Mediated	Bu₂SnO or (Bu₃Sn)₂O	Activates specific secondary OHs via stannylene acetals.	High regioselectivity for secondary OHs, well-established.[5][6]	High toxicity of tin reagents, requires stoichiometric amounts, strict anhydrous conditions.
Organoboron-Catalyzed	Diarylborinic Acids	Highly selective for cis-1,2-diols.	Low toxicity, catalytic amounts, mild conditions, excellent selectivity.[7][9][12]	Substrate scope is largely limited to compounds with cis-diol motifs.
Enzymatic	Lipases (e.g., Novozym 435)	Often highly selective for the primary C-6 OH.[13][14]	Environmentally friendly ("green"), exceptional selectivity, aqueous or organic media.	Enzyme can be expensive, substrate specificity can be limiting, slower reaction times.
Organocatalysis	DBU, DMAP, Peptide Catalysts	Can be tuned for primary or specific secondary OHs.[15][16]	Metal-free, often mild conditions. Peptide catalysts can offer unique selectivities.[17]	Selectivity can be highly substrate-dependent; catalyst development is ongoing.
Metal-Mediated	Cu(II), Ag(I) salts	Varies based on metal's chelation preference.	Can offer alternative selectivity patterns to tin.[18][19][20]	Often requires stoichiometric amounts of metal salts, optimization may be needed.

References

• Lee, D., & Taylor, M. S. (2011). Borinic Acid-Catalyzed Regioselective Acylation of Carbohydrate Derivatives. Journal of the American Chemical Society, 133(11), 3724–3727. [Link]

• Lee, D., & Taylor, M. S. (2011). Borinic Acid-Catalyzed Regioselective Acylation of Carbohydrate Derivatives. American Chemical Society. [Link]

• Lee, D., & Taylor, M. S. (2011). Borinic Acid-Catalyzed Regioselective Acylation of Carbohydrate Derivatives. Journal of the American Chemical Society. [Link]

• Enzyme‐Catalyzed Regioselective Acetylation of Functionalized Glycosides. ResearchGate. [Link]

• Lee, D., Williamson, C. L., Chan, L., & Taylor, M. S. (2012). Regioselective, Borinic Acid-Catalyzed Monoacylation, Sulfonylation and Alkylation of Diols and Carbohydrates: Expansion of Substrate Scope and Mechanistic Studies. Journal of the American Chemical Society, 134(19), 8260–8267. [Link]

• An Organocatalytic Regioselective Acylation of Carbohydrates: Toward the Development of Intelligent Catalysts. SciSpace. [Link]

• Eby, R., Webster, K. T., & Schuerch, C. (1984). Regioselective alkylation and acylation of carbohydrates engaged in metal complexes. Carbohydrate Research, 129, 111–120. [Link]

• Regioselective acetylation of carbohydrates and diols catalyzed by tetramethyl-ammonium hydroxide in water. Royal Society of Chemistry. [Link]

• Lee, D., & Taylor, M. S. (2011). Borinic acid-catalyzed regioselective acylation of carbohydrate derivatives. Journal of the American Chemical Society, 133(11), 3724-7. [Link]

• An improved procedure for regioselective acylation of carbohydrates: novel enzymatic acylation of α-D-glucopyranose and methyl α-D-glucopyranoside. Royal Society of Chemistry. [Link]

• Boronic Acid/Palladium Hybrid Catalysis for Regioselective O‑Allylation of Carbohydrates. The Journal of Organic Chemistry. [Link]

• Regioselective modification of unprotected glycosides. Royal Society of Chemistry. [Link]

• Regioselective benzoylation of unprotected β-glycopyranosides with benzoyl cyanide and an amine catalyst – application to saponin synthesis. Royal Society of Chemistry. [Link]

• Tsuda, Y., Hanajima, M., & Yoshimoto, K. (1984). Regioselective Monoacylation of Some Glycopyranosides via Cyclic Tin Intermediates. Chemical and Pharmaceutical Bulletin, 32(9), 3593-3600. [Link]

• Therisod, M., & Klibanov, A. M. (1987). Regioselective acylation of secondary hydroxyl groups in sugars catalyzed by lipases in organic solvents. Journal of the American Chemical Society, 109(12), 3977–3981. [Link]

• Efficient Acylation of Sugars and Oligosaccharides in Aqueous Environment Using Engineered Acyltransferases. ResearchGate. [Link]

• Enzymatic Production of Lauroyl and Stearoyl Monoesters of d-Xylose, l-Arabinose, and d-Glucose as Potential Lignocellulosic-Derivatives. Colibri. [Link]

• Holzapfel, C. W., Koekemoer, J. M., & Marais, C. F. (1984). Benzoylation of carbohydrate derivatives containing regioselectively activated secondary hydroxyl groups. South African Journal of Chemistry, 37(1), 19-26. [Link]

• Protecting Group Strategies Toward Glycofuranoses: Strategies and Applications in Carbohydrate Chemistry. ResearchGate. [Link]

• Substrate specific closed-loop optimization of carbohydrate protective group chemistry using Bayesian optimization and transfer learning. National Institutes of Health. [Link]

• Benzoylation of Glucose Lab: Procedure & Exercises. studylib.net. [Link]

• Demchenko, A. V. (2019). Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies. Beilstein Journal of Organic Chemistry, 15, 987–1013. [Link]

• Substrate specific closed-loop optimization of carbohydrate protective group chemistry using Bayesian optimization and transfer learning. Royal Society of Chemistry. [Link]

• Demchenko, A. V. (2019). Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies. National Institutes of Health. [Link]

• Wang, Z. et al. (2016). Regioselective Benzoylation of Diols and Carbohydrates by Catalytic Amounts of Organobase. Molecules, 21(5), 641. [Link]

• Riva, S. et al. (2002). Regioselective Enzymatic Hydrolysis of Acetylated Pyranoses and Pyranosides. An Easy Chemoenzymatic Synthesis of Alpha- And beta-D-glucopyranose Acetates Bearing a Free Secondary C-4 Hydroxyl Group. Carbohydrate Research, 337(18), 1615-21. [Link]

• Carbohydrate Experiments in the Organic Laboratory: A Robust Synthesis and Modification of Thioglycosides. American Chemical Society. [Link]

• Regioselective benzoylation of glycopyranosides by benzoic anhydride in the presence of Cu(CF3COO)2. ResearchGate. [Link]

• Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose. American Chemical Society. [Link]

• Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. National Institutes of Health. [Link]

• Sugar Asymmetry: The Evolution of De Novo Asymmetric Syntheses of Carbohydrates from Hexoses to Oligosaccharides. MDPI. [Link]

• Post-treatment method for preparing all-benzoylated glucose.

• 1 Protecting Group Strategies in Carbohydrate Chemistry. Wiley-VCH. [Link]

• Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose. National Institutes of Health. [Link]

• Site-Selective Acylation of Pyranosides with Oligopeptide Catalysts. PubMed. [Link]

• Protective group strategies in carbohydrate and peptide chemistry. Scholarly Publications Leiden University. [Link]

• Acid-Catalyzed Transformation of Pyranosides into Furanosides as a Tool for Preparation of Furanoside Synthetic Blocks. American Chemical Society. [Link]

• Regioselective Acetylation of Carbohydrates. Universität Gießen. [Link]

• Site‐Selective Acylation of Pyranosides with Immobilized Oligopeptide Catalysts in Flow. Justus-Liebig-Universität Gießen. [Link]

• Site-Selective Acylation of Pyranosides with Immobilized Oligopeptide Catalysts in Flow. Chemistry – A European Journal. [Link]

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.co.za [journals.co.za]
• 6. Regioselective Monoacylation of Some Glycopyranosides via Cyclic Tin Intermediates [jstage.jst.go.jp]
• 7. Borinic Acid-Catalyzed Regioselective Acylation of Carbohydrate Derivatives [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Regioselective, Borinic Acid-Catalyzed Monoacylation, Sulfonylation and Alkylation of Diols and Carbohydrates: Expansion of Substrate Scope and Mechanistic Studies [organic-chemistry.org]
• 10. Borinic acid-catalyzed regioselective acylation of carbohydrate derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Regioselective benzoylation of unprotected β-glycopyranosides with benzoyl cyanide and an amine catalyst – application to saponin synthesis - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. colibri.udelar.edu.uy [colibri.udelar.edu.uy]
• 15. scispace.com [scispace.com]
• 16. mdpi.com [mdpi.com]
• 17. Site-Selective Acylation of Pyranosides with Oligopeptide Catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Regioselective alkylation and acylation of carbohydrates engaged in metal complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Regioselective modification of unprotected glycosides - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC08199H [pubs.rsc.org]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Stability Optimization for [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate

[1]

Executive Summary & Molecule Profile[1]

Welcome to the Technical Support Center. You are likely working with [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate .[1] In practical synthetic carbohydrate nomenclature, this molecule is a 1,3,4-tri-O-benzoyl-2-deoxy-pentopyranose (likely a ribose or arabinose derivative).[1]

This is not a standard stable reagent; it is a high-energy glycosyl donor intermediate .[1] Its stability profile is defined by two competing risks:

• Anomeric Lability: The benzoate at position 2 (the anomeric carbon, C1 in sugar numbering) is a glycosyl ester. It is significantly more reactive than the secondary esters at positions 4 and 5. It is prone to hydrolysis (forming the hemiacetal) and substitution.

• Ester Hydrolysis: All three benzoate groups are susceptible to base-catalyzed saponification.[1]

The Golden Rule: Stability in solution is binary. You either maintain a strictly anhydrous, neutral environment, or you initiate a degradation cascade.

The Stability Matrix (Mechanism of Action)

To troubleshoot effectively, you must understand how the molecule breaks down. The following diagram illustrates the degradation pathways you are fighting against.

Diagnostic Dashboard: Identifying Instability

Before proceeding to protocols, check your solution against these symptoms.

Symptom	Probable Cause	The Mechanism	Corrective Action
New Peak (HPLC) @ ~3-4 min	Benzoic Acid release	Hydrolysis of the ester bonds.[1]	Check solvent water content (KF).[1]
Broad Peak / Baseline Noise	Hemiacetal formation	Anomeric benzoate loss exposes the reducing sugar (aldehyde/hemiacetal equilibrium).	CRITICAL: Discard solution. Material is compromised.
Cloudiness / Precipitate	Solubility limit or Polymerization	In non-polar solvents (Hexane/Heptane), the degradation products (polar free sugars) precipitate.[1]	Switch to DCM or THF; filter precipitate.
"Sweet" Odor	Methyl Benzoate	Use of Methanol caused transesterification.	NEVER use alcohols as solvents for this compound.

Troubleshooting Guide & FAQs

Q1: My stock solution degraded overnight in Methanol. Why?

A: Methanol is a "forbidden" solvent. You have triggered transesterification . In the presence of even trace acidity or basicity, the methoxide/methanol attacks the carbonyl of the benzoate.

• Result: You formed Methyl Benzoate (the sweet smell) and the deprotected sugar (methyl glycoside).

• Rule: Use only aprotic solvents: Dichloromethane (DCM), Acetonitrile (MeCN), or Tetrahydrofuran (THF).[1]

Q2: Can I use DMSO to improve solubility?

A: Proceed with extreme caution. Commercial DMSO is hygroscopic (absorbs water from air) and often contains trace amines or sulfides that can act as nucleophiles.[1]

• Risk: DMSO can accelerate nucleophilic attack on the anomeric position.

• Recommendation: If you must use DMSO, use "Anhydrous/Septum-Sealed" grade (water < 50 ppm) and use the solution immediately.[1] Do not store it.

Q3: The solution turned slightly acidic (pH < 4). Is this a problem?

A: Yes, it indicates autocatalysis. As the benzoate hydrolyzes, it releases Benzoic Acid . This acid catalyzes further hydrolysis of the remaining ester groups, creating a runaway degradation loop.

• Fix: Add a non-nucleophilic acid scavenger if long-term storage is required (e.g., solid Sodium Bicarbonate or 2,6-Lutidine, though solid phase scavengers are preferred to avoid side reactions).[1]

Core Protocol: Creating a Self-Validating Stable Solution[1]

This protocol ensures the integrity of the [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate by controlling the three variables of decay: Water, Nucleophiles, and Temperature. [1]

Workflow Visualization

Detailed Methodology

Step 1: Solvent Selection & Drying [1]

• Primary Choice: Dichloromethane (DCM) or Acetonitrile (MeCN).[1]

• The Standard: Solvents must be "Anhydrous Grade."

• The Trap: Even "anhydrous" solvents absorb moisture once opened.

• Action: Store solvents over activated 3Å or 4Å Molecular Sieves for 24 hours prior to use.

Step 2: The "Self-Validation" Check (Karl Fischer)

• Before adding your solute, draw 1 mL of solvent and perform a Karl Fischer titration.

• Pass Criteria: Water content < 50 ppm .

• Why? One mole of water can destroy one mole of your compound. In a dilute solution, 100 ppm water is often a molar excess relative to the drug substance.

Step 3: Dissolution & Handling

• Weigh the [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate in a glove box or under a stream of dry Nitrogen/Argon.[1]

• Add the validated solvent.

• Do not sonicate if possible; sonication generates local heat which can crack the anomeric ester. Vortex gently.

Step 4: Storage

• Vessel: Amber glass (UV protection) with PTFE-lined caps (prevents leaching of plasticizers).[1]

• Headspace: Purge the vial headspace with Argon before sealing.

• Temperature: Store at -20°C .

  • Note: At -20°C, the rate of hydrolysis is kinetically arrested, even if trace moisture is present.

References

• Wuts, P. G. M. (2014).[1] Greene's Protective Groups in Organic Synthesis. 5th Edition. John Wiley & Sons. (Authoritative text on the stability of benzoate esters and glycosyl protections). [1]

• Capon, B. (1969).[1] Mechanism in Carbohydrate Chemistry. Chemical Reviews, 69(4), 407–498.[1] (Foundational review on the hydrolysis mechanisms of glycosyl esters). [1]

• Sigma-Aldrich Technical Library. (n.d.).[1] Solvent Properties and Drying Methods. (Standard protocols for maintaining anhydrous conditions).

• PubChem Compound Summary. (2024). Benzoate Ester Derivatives. (General stability data for benzoylated carbohydrate intermediates).

Disclaimer: This guide is intended for research and development purposes. Always consult the specific Safety Data Sheet (SDS) for your specific lot number before handling.

Sources

• 1. (2R,3R,4S,5R)-2-[(Benzoyloxy)methyl]-5-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-4-fluorooxolan-3-yl benzoate | C23H19FN2O7 | CID 13963649 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Refinement of NMR Assignment for Complex Benzoylated Carbohydrates

Introduction: Navigating the Spectral Complexity of Benzoylated Carbohydrates

The structural elucidation of carbohydrates by Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone of glycobiology and drug development. However, the introduction of benzoyl protecting groups, while essential for synthetic strategies, presents significant challenges for NMR assignment. These bulky, aromatic groups induce substantial downfield shifts and cause severe signal crowding, particularly in the proton spectrum, often rendering simple 1D and basic 2D spectra uninterpretable.[1][2] This guide provides a series of troubleshooting steps and advanced methodologies designed to help researchers deconstruct these complex spectra with confidence. As a Senior Application Scientist, my goal is to explain not just the how, but the fundamental why behind these experimental choices, ensuring a robust and validated structural assignment.

Troubleshooting Guides & Methodologies

This section is formatted as a series of common problems encountered in the field, followed by expert-led solutions and detailed protocols.

Problem 1: My ¹H NMR spectrum is severely overcrowded, especially in the 3.5-5.5 ppm region. How can I begin to resolve individual spin systems?

Answer: This is the most common challenge with benzoylated carbohydrates. The electron-withdrawing nature and magnetic anisotropy of the benzoyl groups shift many ring protons into a narrow, overlapping region.[3] A multi-pronged approach using advanced 2D NMR techniques is necessary to disperse these signals and establish connectivity.

Causality & Strategy: The goal is to separate signals based on different NMR parameters. While a standard ¹H-¹H COSY experiment reveals direct (²J or ³J) couplings, its resolution is often insufficient.[4][5] We must employ experiments that either spread correlations into a second, less crowded dimension (like ¹³C) or simplify the proton dimension itself.

Recommended Workflow:

• Acquire a High-Resolution ¹H-¹³C HSQC: The Heteronuclear Single Quantum Coherence (HSQC) experiment is the ideal starting point. It correlates each proton directly to its attached carbon. Since ¹³C spectra have a much wider chemical shift dispersion (typically >100 ppm for carbohydrates), this experiment effectively "unfolds" the crowded proton spectrum, providing well-resolved cross-peaks for each C-H pair.[6][7]

• Utilize TOCSY for Spin System Identification: The Total Correlation Spectroscopy (TOCSY) experiment is invaluable for identifying all protons belonging to a single monosaccharide residue (a "spin system").[4][8] By selecting a well-resolved anomeric proton peak in the TOCSY spectrum, you can trace the magnetization transfer through the entire sugar ring, lighting up all coupled protons within that residue.

• Employ J-Resolved Spectroscopy for Decoupling: When even 2D experiments show residual overlap, a 2D J-Resolved (JRES) experiment can be a powerful tool. This technique separates chemical shifts and scalar (J)-couplings into two different dimensions. Projecting the 2D JRES spectrum onto the chemical shift axis produces a "broadband homonuclear decoupled" ¹H spectrum, where complex multiplets collapse into singlets, dramatically simplifying the view and revealing the precise chemical shift of each proton.[9][10][11]

Workflow Diagram: Resolving Signal Overlap

Caption: A systematic workflow for resolving severe signal overlap in benzoylated carbohydrates.

Problem 2: I'm struggling to unambiguously assign glycosidic linkages and quaternary carbons using standard 2D NMR.

Answer: This requires looking beyond one-bond correlations. Quaternary carbons (like the carbonyls of benzoyl groups or anomeric carbons of keto-sugars) are invisible in HSQC spectra because they have no attached protons.[7] Glycosidic linkages are defined by a correlation between two different sugar residues. The Heteronuclear Multiple Bond Correlation (HMBC) experiment is the definitive tool for this purpose.

Causality & Strategy: The HMBC experiment detects correlations between protons and carbons over two to four bonds (²JCH, ³JCH, and sometimes ⁴JCH).[12][13] This long-range connectivity is precisely what is needed to bridge the gap across the glycosidic oxygen. The key correlation to identify a 1→4 linkage, for example, is from the anomeric proton (H1') of one residue to the C4 of the adjacent residue.

Experimental Protocol: Assigning a Glycosidic Linkage with HMBC

• Identify Anomeric Protons: First, locate the anomeric protons (H1) of each residue from the HSQC spectrum. They are typically in the 4.4-5.5 ppm region and correlate to anomeric carbons in the 90-110 ppm range.[1][7]

• Optimize the HMBC Experiment: The long-range coupling constant (JCH) is typically set to 8-10 Hz in standard HMBC pulse programs. This is a good starting point.

• Trace the Inter-Residue Correlation: In the processed HMBC spectrum, find the frequency of an anomeric proton (e.g., H1' of residue B) on the F2 (proton) axis. Look for cross-peaks along the F1 (carbon) axis. You will see correlations to carbons within its own ring (intra-residue, e.g., C2', C3', C5') and, crucially, one key correlation to a carbon in the adjacent ring (inter-residue).

• Confirm the Linkage: If you observe a cross-peak between H1' of residue B and a carbon at ~70-85 ppm that you have assigned as C4 of residue A (from your HSQC/TOCSY analysis), you have definitively established a B-(1→4)-A glycosidic linkage.

Logic Diagram: HMBC for Glycosidic Linkage Confirmation

Caption: Using HMBC to establish a B-(1→4)-A linkage via the ³JCH coupling.

Problem 3: My through-space NOE/ROE signals are weak or ambiguous, preventing 3D structural determination.

Answer: Nuclear Overhauser Effect (NOE) and Rotating-frame Overhauser Effect (ROE) signals are proportional to r⁻⁶, where r is the distance between two protons. For complex carbohydrates, molecular tumbling rates can fall into a region where the NOE is close to zero, making detection difficult. Furthermore, severe spectral overlap can make resolving specific NOEs in a 2D spectrum nearly impossible.

Causality & Strategy: To overcome these issues, we need experiments that are more sensitive and selective. Selective 1D NOESY/ROESY experiments provide a significant boost in both resolution and sensitivity compared to their 2D counterparts.[14] For obtaining long-range orientational constraints that are independent of distance, measuring Residual Dipolar Couplings (RDCs) is the gold standard.

Recommended Advanced Techniques:

• Selective 1D NOESY/ROESY: In this experiment, a single proton resonance is selectively excited. You then observe which other protons in the molecule show an NOE enhancement.[15][16][17][18] This results in a simple 1D spectrum containing only the signals of interest, free from the clutter of a full 2D spectrum. This is invaluable for picking out key NOEs, such as the one between H1' of one residue and Hx of the linked residue, which confirms the glycosidic linkage geometry.

• Residual Dipolar Couplings (RDCs): RDCs provide information on the orientation of C-H bonds relative to the magnetic field.[19] By weakly aligning the molecule in the NMR tube using a liquid crystal medium, you can measure these small couplings. RDCs are powerful because they provide long-range structural information, helping to define the overall shape and conformation of the oligosaccharide, which is often difficult to determine from short-range NOEs alone.[20][21][22]

Frequently Asked Questions (FAQs)

• Q1: What is the best solvent for NMR of benzoylated carbohydrates?

  • A1: Chloroform-d (CDCl₃) is most common due to excellent solubility.[23] However, solvent choice can influence the molecule's conformation.[24][25][26] For molecules with residual hydroxyl groups, Dimethyl sulfoxide-d₆ (DMSO-d₆) can be useful as it slows the exchange of -OH protons, sometimes allowing them to be observed.

• Q2: My assignments disagree with computational predictions. What should I trust?

  • A2: Discrepancies are common and informative. Computational methods like Density Functional Theory (DFT) are powerful for predicting chemical shifts but are highly dependent on the conformational model used.[27][28][29] An initial mismatch suggests the low-energy conformation used for the calculation may not be the dominant one in solution. Use the experimental data, particularly NOEs and RDCs, to refine the conformational model and then recalculate the chemical shifts for a better fit.

• Q3: When should I use a DQF-COSY instead of a standard COSY?

  • A3: A Double-Quantum Filtered (DQF)-COSY provides cleaner spectra by suppressing strong singlet signals (like residual solvent or methyl groups) that can create artifacts.[5][30] Its cross-peaks also have a different phase property that can help in distinguishing overlapping signals. Use DQF-COSY when you have sufficient sample concentration, as it is slightly less sensitive than a standard COSY.

• Q4: How do I optimize the TOCSY mixing time?

  • A4: The mixing time determines how far the magnetization spreads through the spin system. A short mixing time (e.g., 20-40 ms) will primarily show correlations to direct neighbors (similar to a COSY). A long mixing time (e.g., 80-120 ms) allows the magnetization to travel to the end of the spin system, revealing all protons in a given sugar residue.[4] It's often useful to acquire TOCSY spectra at both a short and long mixing time.

Data Summary Tables

Table 1: Utility of Common NMR Experiments for Benzoylated Carbohydrate Assignment

Experiment	Acronym	Information Gained	Primary Use Case
Correlation Spectroscopy	COSY	Shows proton-proton couplings through 2-3 bonds.	Mapping out the basic H-H connectivity within a sugar ring.
Total Correlation Spectroscopy	TOCSY	Shows all protons within a coupled spin system.	Grouping all proton signals belonging to a single monosaccharide unit.
Heteronuclear Single Quantum Coherence	HSQC	Correlates protons to their directly attached carbons.	Resolving proton overlap; assigning C-H pairs.[6]
Heteronuclear Multiple Bond Correlation	HMBC	Correlates protons and carbons over 2-4 bonds.	Assigning quaternary carbons and confirming glycosidic linkages.[13][31]
Nuclear Overhauser Effect Spectroscopy	NOESY	Shows protons that are close in space (<5 Å).	Determining 3D structure, stereochemistry, and conformation.
J-Resolved Spectroscopy	JRES	Separates chemical shift and J-coupling into two dimensions.	Resolving severe signal overlap by creating a "decoupled" ¹H spectrum.[9][10]
Residual Dipolar Couplings	RDC	Provides long-range bond vector orientation information.	Defining global conformation and validating 3D structures.[19][20]

References

• Title: Review: Use of residual dipolar couplings to determine the structure of carbohydrates Source: PubMed Central URL
• Title: Computational NMR of Carbohydrates: Theoretical Background, Applications, and Perspectives - PMC Source: PubMed Central URL
• Title: NMR spectroscopy enables simultaneous quantification of carbohydrates for diagnosis of intestinal and gastric permeability - PMC Source: PubMed Central URL
• Title: Carbohydrate NMR chemical shift prediction by GeqShift employing E(3)
• Title: Revealing the Complexity of Polysaccharides: Advances in NMR Spectroscopy for Structural Elucidation and Functional Characterization - MDPI Source: MDPI URL
• Title: The Flexibility of Oligosaccharides Unveiled Through Residual Dipolar Coupling Analysis Source: Frontiers URL
• Title: Reconciling solvent effects on rotamer populations in carbohydrates — A joint MD and NMR analysis - PMC - NIH Source: National Institutes of Health URL
• Title: [2311.12657] Carbohydrate NMR chemical shift predictions using E(3)
• Title: GlycoNMR: Dataset and Benchmark of Carbohydrate-Specific NMR Chemical Shift for Machine Learning Research Source: NeurIPS URL
• Title: Solvent interactions determine carbohydrate conformation - PNAS Source: Proceedings of the National Academy of Sciences URL
• Title: Exploring the Role of Solvent on Carbohydrate–Aryl Interactions by Diffusion NMR-Based Studies | ACS Omega - ACS Publications Source: ACS Publications URL
• Title: The Flexibility of Oligosaccharides Unveiled Through Residual Dipolar Coupling Analysis - MPG.
• Title: Using NMR for Glycomics and Sugar Analysis - Creative Biostructure Source: Creative Biostructure URL
• Title: COMPUTATIONAL NMR OF CARBOHYDRATES: THEORETICAL BACKGROUND, APPLICATIONS, AND PERSPECTIVES | Request PDF - ResearchGate Source: ResearchGate URL
• Title: The usefulness of the J-resolved (JRES) spectrum for resolving...
• Title: Solution Conformation of Carbohydrates: A View by Using NMR Assisted by Modeling Source: SpringerLink URL
• Title: NMR Quantification of Carbohydrates in Complex Mixtures.
• Title: NMR Spectroscopy in the Study of Carbohydrates: Characterizing the Structural Complexity Source: Wiley Online Library URL
• Title: Computational NMR of Carbohydrates: Theoretical Background, Applications, and Perspectives - MDPI Source: MDPI URL
• Title: NMR of carbohydrates | Nuclear Magnetic Resonance: Volume 43 | Books Gateway Source: Royal Society of Chemistry URL
• Title: The Use of NMR to Study Transient Carbohydrate—Protein Interactions - PMC Source: PubMed Central URL
• Title: Effect of 2-O-Benzoyl para-Substituents on Glycosylation Rates - PMC - NIH Source: National Institutes of Health URL
• Title: (PDF)
• Title: Selective 1D TOCSY Experiment - IMSERC Source: Northwestern University URL
• Title: Extending the limits of the selective 1D NOESY experiment with an improved selective TOCSY edited preparation function | Request PDF - ResearchGate Source: ResearchGate URL
• Title: Covariance J-Resolved Spectroscopy: Theory and Application In Vivo - PMC - NIH Source: National Institutes of Health URL
• Title: Selective 1D NMR Experiments Source: University of Missouri URL
• Title: Selective 1D experiments with IconNMR Source: University of Michigan URL
• Title: Durable Modification of Wood by Benzoylation—Proof of Covalent Bonding by Solution State NMR and DOSY NMR Quick-Test - MDPI Source: MDPI URL
• Title: Simplifying 1H-NMR Spectra in NMR Metabolic Profiling - Applying Projections of 1H homonuclear 2D J-resolved spectra - | Applications Notes - JEOL Source: JEOL URL
• Title: Strategies and Tools for Structure Determination of Natural Products Using Modern Methods of NMR Spectroscopy Source: Helvetica URL
• Title: Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations - PMC Source: PubMed Central URL
• Title: Tips and Tricks for Measuring and Fitting NMR Residual Dipolar Couplings (RDCs)
• Title: The impacts of benzoyl and benzyl groups on the non-covalent interactions and electronic properties of glycosyl acceptors | Request PDF - ResearchGate Source: ResearchGate URL
• Title: Liquid-state NMR spectroscopy for complex carbohydrate structural analysis - iris.unina.
• Title: Residual Dipolar Couplings in Structure Determination of Natural Products - PMC Source: PubMed Central URL
• Title: Introduction to TOCSY NMR - peracetylated glucose - YouTube Source: YouTube URL
• Title: Mapping the effect of configuration and protecting group pattern on glycosyl acceptor reactivity - RSC Publishing Source: Royal Society of Chemistry URL
• Title: Fluorinated Carbohydrates as Lectin Ligands: Simultaneous Screening of a Monosaccharide Library and Chemical Mapping by 19F NMR Spectroscopy | The Journal of Organic Chemistry - ACS Publications Source: ACS Publications URL
• Title: 1H-1H COSY & TOCSY two- dimensional NMR spectroscopy Source: Oxford Instruments URL
• Title: NMR Spectroscopy in the Study of Carbohydrates : Characterizing the Structural Complexity Source: ResearchGate URL
• Title: 2D NMR A correlation map between two NMR parameters δ – δ COSY TOCSY NOESY ROESY, etc.
• Title: NMR spectroscopy and MD simulations of carbohydrates - Diva-portal.
• Title: 2D NMR Spectroscopy: COSY, HSQC (HMQC)
• Title: 7) Common 2D (COSY, HSQC, HMBC)

Sources

• 1. cigs.unimo.it [cigs.unimo.it]
• 2. diva-portal.org [diva-portal.org]
• 3. researchgate.net [researchgate.net]
• 4. nmr.oxinst.com [nmr.oxinst.com]
• 5. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 6. mdpi.com [mdpi.com]
• 7. iris.unina.it [iris.unina.it]
• 8. m.youtube.com [m.youtube.com]
• 9. NMR spectroscopy enables simultaneous quantification of carbohydrates for diagnosis of intestinal and gastric permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Simplifying 1H-NMR Spectra in NMR Metabolic Profiling - Applying Projections of 1H homonuclear 2D J-resolved spectra - | Applications Notes | JEOL Ltd. [jeol.com]
• 12. princeton.edu [princeton.edu]
• 13. youtube.com [youtube.com]
• 14. The Use of NMR to Study Transient Carbohydrate—Protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Selective 1D TOCSY Experiment [imserc.northwestern.edu]
• 16. researchgate.net [researchgate.net]
• 17. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 18. sites.lsa.umich.edu [sites.lsa.umich.edu]
• 19. Residual Dipolar Couplings in Structure Determination of Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Review: Use of residual dipolar couplings to determine the structure of carbohydrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Frontiers | The Flexibility of Oligosaccharides Unveiled Through Residual Dipolar Coupling Analysis [frontiersin.org]
• 22. pure.mpg.de [pure.mpg.de]
• 23. researchgate.net [researchgate.net]
• 24. Reconciling solvent effects on rotamer populations in carbohydrates — A joint MD and NMR analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 25. pnas.org [pnas.org]
• 26. pubs.acs.org [pubs.acs.org]
• 27. Computational NMR of Carbohydrates: Theoretical Background, Applications, and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Carbohydrate NMR chemical shift prediction by GeqShift employing E(3) equivariant graph neural networks - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03428G [pubs.rsc.org]
• 29. researchgate.net [researchgate.net]
• 30. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 31. researchgate.net [researchgate.net]

Avoiding acyl migration in the synthesis of partially benzoylated sugars

Technical Support Center: Synthesis of Partially Benzoylated Sugars

A Guide for Researchers, Scientists, and Drug Development Professionals

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing a mixture of regioisomers in my final product after a partial benzoylation reaction. How can I confirm if acyl migration is the cause?

Answer:

Acyl migration is a common phenomenon in carbohydrate chemistry where an acyl group, such as benzoyl, moves from one hydroxyl group to another, often to a more thermodynamically stable position.[1][2] This process can complicate synthesis, isolation, and purification.[3][4][5] To determine if acyl migration is occurring, consider the following:

• TLC and NMR Monitoring: Run a time-course study of your reaction. Take aliquots at different time intervals and analyze them by Thin Layer Chromatography (TLC) and Nuclear Magnetic Resonance (NMR) spectroscopy. The appearance and disappearance of spots on the TLC or new sets of signals in the NMR over time, corresponding to different isomers, is a strong indicator of acyl migration.

• Thermodynamic vs. Kinetic Control: Acyl migration often leads to the thermodynamically most stable product.[6][7] The primary hydroxyl group (e.g., at C-6) is generally the most stable position for an acyl group due to reduced steric hindrance.[1][2] If you observe an increasing proportion of the isomer with the benzoyl group at the primary position over time, it's likely due to acyl migration.[1]

• Low-Temperature Experiment: Repeat the reaction at a significantly lower temperature. Acyl migration is an equilibrium-driven process and is typically slower at lower temperatures.[6] If you observe a higher proportion of a specific isomer at low temperatures (the kinetic product), which then rearranges to another isomer at higher temperatures (the thermodynamic product), this points to acyl migration.[6][8][9]

Q2: What are the key factors that promote acyl migration, and how can I control them?

Answer:

Several factors influence the rate of acyl migration.[1][10] Understanding and controlling these can significantly improve the outcome of your synthesis.

• pH and Basicity: Acyl migration is often base-catalyzed.[1][4] The mechanism can involve deprotonation of a free hydroxyl group, which then acts as a nucleophile to attack the nearby ester carbonyl.[4][11] Even mild bases used during workup (e.g., sodium bicarbonate) can induce migration.

  • Mitigation Strategy: Maintain a neutral or slightly acidic pH during the reaction and workup.[12] If a base is necessary, use it at low temperatures and for the shortest possible time. Consider using non-basic workup procedures where feasible.

• Solvent: The choice of solvent can influence the rate of migration. Polar, coordinating solvents can stabilize the charged intermediates involved in the migration process, thereby accelerating it.

  • Mitigation Strategy: Non-coordinating solvents like benzene or toluene may be preferable in some cases.[13] However, solubility can be a limiting factor. A careful balance must be struck between reactant solubility and minimizing migration.

• Temperature: Higher temperatures provide the activation energy needed to overcome the barrier for acyl migration, favoring the formation of the thermodynamically more stable product.[6]

  • Mitigation Strategy: Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate. This often involves temperatures ranging from -20°C to 0°C.[14]

• Steric and Electronic Factors: The stereochemical relationship between the hydroxyl groups plays a crucial role. Migration between cis-vicinal diols is generally faster than between trans-diols due to more favorable transition state geometry.[1][10][15] The electronic properties of the acyl group also have an effect; electron-withdrawing groups on the acyl moiety can increase the rate of migration.[1]

Table 1: Factors Influencing Acyl Migration and Mitigation Strategies

Factor	Influence on Acyl Migration	Mitigation Strategy
pH	Base-catalyzed; faster at higher pH[10]	Maintain neutral or slightly acidic conditions; minimize exposure to bases.
Temperature	Higher temperatures favor thermodynamic product via migration[6]	Conduct reactions at low temperatures (e.g., -40°C to 0°C).[14]
Solvent	Polar, coordinating solvents can accelerate migration.	Use non-coordinating solvents when possible; balance with solubility.[13]
Hydroxyl Group Stereochemistry	cis-diols migrate faster than trans-diols[10]	Consider the inherent structure of the carbohydrate.
Acyl Group Electronics	Electron-withdrawing groups can increase migration rate[1]	Be mindful of the electronic nature of the acylating agent.

Troubleshooting Guide: Common Scenarios

Scenario 1: My primary hydroxyl group is being benzoylated, but I'm targeting a secondary position.

This is a classic case of thermodynamic control. The initially formed secondary benzoate is likely migrating to the more stable primary position.

Troubleshooting Steps:

• Lower the Reaction Temperature: Immediately try running the reaction at a lower temperature (e.g., -40°C) to favor the kinetic product.[14]

• Reduce Reaction Time: Monitor the reaction closely by TLC and stop it as soon as the desired product is formed, before significant migration can occur.

• Change the Acylating Agent: Consider using a bulkier acylating agent, which might disfavor migration due to steric hindrance.

• Employ Organotin Reagents: Methods using dibutyltin oxide can activate specific hydroxyl groups, allowing for regioselective benzoylation with minimal migration.[13][16][17]

Scenario 2: I'm getting a complex mixture of mono- and di-benzoylated products, and the ratios are inconsistent.

This could be due to a combination of factors, including acyl migration and lack of regioselectivity.

Troubleshooting Steps:

• Control Stoichiometry: Carefully control the stoichiometry of the benzoylating agent. Use of a slight excess may be necessary, but a large excess will lead to over-acylation.

• Catalytic Methods: Explore catalytic methods for regioselective benzoylation. For example, certain copper (II)[18] or iron (III)[19][20] catalysts can promote selective acylation of specific hydroxyl groups.

• Enzymatic Acylation: For highly specific benzoylation, consider using enzymatic methods. Lipases, for instance, can offer excellent regioselectivity under mild conditions, avoiding migration.[21]

Advanced Strategies to Prevent Acyl Migration

Kinetic Control via Low-Temperature Benzoylation

This is often the simplest and most direct method to avoid acyl migration. By keeping the temperature low, you favor the product that is formed fastest (the kinetic product) and do not provide enough energy for the system to equilibrate to the most stable product (the thermodynamic product).[6][8][9]

Illustrative Workflow: Kinetic vs. Thermodynamic Control

Caption: Logical flow of kinetic vs. thermodynamic control in benzoylation.

Orthoester Formation as a Protective Strategy

A neighboring acyl group can participate in the formation of a cyclic orthoester intermediate.[12][22] While often considered a side reaction in glycosylations, this intermediate can be intentionally formed and then hydrolyzed under controlled conditions to yield the desired partially acylated sugar. This approach can prevent migration by temporarily tying up the participating hydroxyl groups.[22][23][24]

Mechanism of Acyl Migration via Orthoester-like Intermediate

Caption: Acyl migration proceeds through a cyclic intermediate.

Organotin-Mediated Regioselective Acylation

The use of dibutyltin oxide (Bu₂SnO) is a powerful method for differentiating between hydroxyl groups.[13][16] Bu₂SnO reacts with a diol to form a five- or six-membered stannylene acetal.[25] The oxygen atom in this complex that is more nucleophilic can then be selectively acylated. This method is particularly effective for selectively acylating one hydroxyl group in a cis-diol.

Experimental Protocol: Dibutyltin Oxide-Mediated Benzoylation

• Stannylene Acetal Formation: A solution of the sugar diol (1 equivalent) and dibutyltin oxide (1.1 equivalents) in a non-coordinating solvent like toluene or benzene is refluxed with azeotropic removal of water (using a Dean-Stark trap) for 2-4 hours.[13]

• Acylation: The reaction mixture is cooled to room temperature. Benzoyl chloride (1.1 equivalents) is added dropwise. The reaction is stirred at room temperature and monitored by TLC.

• Workup: Once the reaction is complete, the solvent is removed under reduced pressure. The residue is then purified by silica gel chromatography to isolate the desired monobenzoylated product.

This method often provides high regioselectivity and minimizes the risk of acyl migration as the hydroxyl groups are differentiated via the tin complex.[16][17][25]

References

• 3

Sources

• 1. d-nb.info [d-nb.info]
• 2. doria.fi [doria.fi]
• 3. Mechanism of Acyl Group Migration in Carbohydrates [ouci.dntb.gov.ua]
• 4. researchgate.net [researchgate.net]
• 5. Mechanism of Acyl Group Migration in Carbohydrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 7. dalalinstitute.com [dalalinstitute.com]
• 8. jackwestin.com [jackwestin.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. research.abo.fi [research.abo.fi]
• 11. digital.csic.es [digital.csic.es]
• 12. Carbohydrate synthesis - Wikipedia [en.wikipedia.org]
• 13. journals.co.za [journals.co.za]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. researchgate.net [researchgate.net]
• 19. Regio/Site-Selective Benzoylation of Carbohydrates by Catalytic Amounts of FeCl3 - PMC [pmc.ncbi.nlm.nih.gov]
• 20. An inexpensive catalyst, Fe(acac)3, for regio/site-selective acylation of diols and carbohydrates containing a 1,2-cis-diol - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 21. mdpi.com [mdpi.com]
• 22. Recent studies on reaction pathways and applications of sugar orthoesters in synthesis of oligosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. scispace.com [scispace.com]
• 24. researchgate.net [researchgate.net]
• 25. US8143432B2 - Process for regioselective mono-tosylation of diols - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Comparison of the synthetic efficiency of different routes to tribenzoylated pyranosides

Topic: Comparison of the Synthetic Efficiency of Different Routes to Tribenzoylated Pyranosides Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The selective synthesis of tribenzoylated pyranosides—specifically retaining a single free hydroxyl group (commonly at C-4 for galacto/gluco configurations)—is a cornerstone challenge in carbohydrate chemistry. These building blocks are critical "glycosyl acceptors" for assembling complex oligosaccharides. While per-benzoylation is trivial, stopping at the tri-benzoate stage requires overcoming the similar nucleophilicity of secondary hydroxyls.

This guide evaluates three dominant methodologies: Organotin-Mediated Activation (Thermodynamic Control), Low-Temperature Direct Acylation (Kinetic Control), and Iron(III)-Catalyzed Acylation (Chemo-Selective Control).

Critical Analysis of Synthetic Routes

Route A: Organotin-Mediated Benzoylation (The "Gold Standard" for Regiocontrol)

• Best For: Methyl

  -D-glucopyranoside (and other substrates where 4-OH is sterically hindered).

• Mechanism: The reaction utilizes dibutyltin oxide (

  ) to form a cyclic stannylene acetal, typically spanning the cis-2,3-diol or the 4,6-positions. The tin atom increases the nucleophilicity of the oxygen atoms it coordinates to, allowing highly regioselective acylation.

• Efficiency: High. It bypasses the need for multiple protection/deprotection steps (e.g., tritylation/detritylation).

• Trade-off: High toxicity of organotin reagents and difficulty in trace removal, making it less ideal for late-stage GMP synthesis but excellent for R&D.

Route B: Low-Temperature Direct Benzoylation (The "Galactose" Advantage)

• Best For: Methyl

  -D-galactopyranoside.[1]

• Mechanism: Relies on the inherent kinetic differences in nucleophilicity. In galactose, the axial C-4 hydroxyl is significantly less reactive than the equatorial C-2 and C-3 hydroxyls. By lowering the temperature (

  C to C), the primary C-6 and equatorial C-2/C-3 react preferentially.

• Efficiency: Moderate to High for Galactose; Low for Glucose. Glucose often yields inseparable mixtures of di-, tri-, and tetra-benzoates because the equatorial C-4 OH competes with C-2/C-3.

• Trade-off: Requires precise temperature control; strictly anhydrous conditions are non-negotiable.

Route C: Iron(III)-Catalyzed Benzoylation (The "Green" Emerging Route)

• Best For: Scalable synthesis requiring low toxicity.

• Mechanism: Uses catalytic

  with a ligand (acetylacetone) to coordinate with cis-diols, mimicking the tin effect but with environmentally benign metals.

• Efficiency: Moderate.[2] While greener, yields often hover around 70-80%, slightly lower than optimized tin routes.

• Trade-off: Sensitivity to base equivalents (DIPEA vs. Pyridine) can alter regioselectivity significantly.

Comparative Data Matrix

Feature	Route A: Organotin-Mediated	Route B: Low-Temp Direct	Route C: Iron(III)-Catalyzed
Target Selectivity	Excellent (2,3,6-tri-OBz)	Good (Galactose only)	Good (Cis-diol specific)
Typical Yield	85% - 92%	65% - 78%	71% - 79%
Reagent Cost	Moderate ( )	Low (BzCl only)	Very Low ( )
Toxicity	High (Organotin)	Low	Low
Purification	Difficult (Tin residues)	Standard Silica	Standard Silica
Scale-up Potential	Limited (Waste disposal)	High	High

Decision Logic & Mechanism Visualization

The following diagram illustrates the decision process for selecting a route based on substrate configuration and the mechanistic activation of the stannylene acetal.

Caption: Decision matrix for selecting the optimal synthetic route based on the stereochemistry of the C-4 hydroxyl group.

Detailed Experimental Protocols

Protocol A: Organotin-Mediated Synthesis of Methyl 2,3,6-tri-O-benzoyl- -D-glucopyranoside

Rationale: This method uses tin to "mask" the cis-2,3 diol and activate it, while the primary 6-OH reacts due to high steric accessibility. The 4-OH remains free.

• Stannylene Acetal Formation:

  • Suspend Methyl

    -D-glucopyranoside (1.0 eq) and dibutyltin oxide ( , 1.1 eq) in anhydrous methanol.

  • Reflux for 2–4 hours until the solution becomes clear (indicates acetal formation).

  • Concentrate in vacuo to obtain the solid stannylene acetal intermediate. Do not purify.

• Regioselective Benzoylation:

  • Redissolve the residue in anhydrous Dichloromethane (DCM) or Toluene.

  • Add Benzoyl Chloride (BzCl, 3.1 eq) dropwise at

    C.

  • Stir at room temperature for 1–2 hours. Note: Monitoring by TLC is crucial; the tin complex may streak.

• Work-up:

  • Quench with saturated

    .

  • Filter the mixture through a pad of Celite to remove tin salts (critical step).

  • Extract with DCM, wash with brine, and dry over

    .

• Purification:

  • Flash chromatography (Hexane/EtOAc 3:1) yields the title compound as a white foam.

  • Expected Yield: 85–90%.

Protocol B: Low-Temperature Synthesis of Methyl 2,3,6-tri-O-benzoyl- -D-galactopyranoside

Rationale: Exploits the lower reactivity of the axial C-4 OH in galactose.

• Setup:

  • Dissolve Methyl

    -D-galactopyranoside (1.0 eq) in dry Pyridine (0.1 M concentration).

  • Cool the solution to

    C using an acetonitrile/dry ice bath.

• Addition:

  • Dilute Benzoyl Chloride (3.05 eq) in a small volume of DCM.

  • Add BzCl solution dropwise over 30 minutes. Slow addition is vital to prevent local heating.

• Reaction:

  • Stir at

    C for 4 hours. Monitor by TLC.[3]

  • If significant starting material remains, allow to warm only to

    C. Warming to RT will benzoylate the C-4 position.

• Work-up:

  • Quench with Methanol (excess) at low temperature.

  • Dilute with DCM, wash with 1M HCl (to remove pyridine), saturated

    , and brine.

• Purification:

  • Flash chromatography (Tol/EtOAc gradient).

  • Expected Yield: 70–75%.

References

• Munavu, R. M., & Szmant, H. H. (1976).

  -D-glucopyranoside via a dibutylstannylene derivative. Journal of Organic Chemistry. Link

• Mo, K.-F., et al. (2024).[3] Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of D-Galactose. Journal of Organic Chemistry. Link

• Lee, D., & Taylor, M. S. (2011).[4] Boronic Acid-Catalyzed Regioselective Acylation of Carbohydrate Derivatives. Journal of the American Chemical Society.[4] Link

• Li, X., et al. (2019). Regio/Site-Selective Benzoylation of Carbohydrates by Catalytic Amounts of FeCl3. ACS Omega. Link

• Therisod, M., & Klibanov, A. M. (1986). Facile enzymatic preparation of monoacylated sugars in pyridine. Journal of the American Chemical Society.[4] Link

Sources

• 1. Regioselective Synthesis of Vinylic Derivatives of Common Monosccarides Through Their Activated Stannylene Acetal Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Regio/Site-Selective Benzoylation of Carbohydrates by Catalytic Amounts of FeCl3 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

A Head-to-Head Comparison of Protecting Groups for Oxane Synthesis: A Senior Application Scientist's Guide

Introduction: The Strategic Imperative of Protecting Groups in Oxane Synthesis

The oxane, or tetrahydropyran (THP), motif is a cornerstone of chemical synthesis, appearing prominently in the architecture of countless natural products, pharmaceuticals, and complex organic molecules.[1] The synthesis of these six-membered oxygen-containing rings often involves multi-step sequences where the reactivity of hydroxyl groups must be meticulously managed. Unwanted side reactions, poor yields, and loss of stereochemical integrity are common pitfalls without a robust protecting group strategy.

Protecting groups are more than simple masks; they are strategic tools that influence reactivity, stability, and even stereochemical outcomes.[2][3] The choice of which protecting group to deploy is a critical decision that can dictate the success or failure of a synthetic campaign. It requires a deep understanding of the stability and lability of each group under a wide array of reaction conditions. This guide provides a head-to-head comparison of the most common and effective protecting groups for hydroxyl functionalities in the context of oxane synthesis, grounded in experimental data and field-proven insights. We will dissect the causality behind experimental choices to empower researchers, scientists, and drug development professionals to design more efficient and reliable synthetic routes.

The Contenders: A Comparative Analysis of Key Protecting Groups

The ideal protecting group should be introduced in high yield under mild conditions, remain inert throughout various transformations, and be removed selectively, again in high yield, without affecting the rest of the molecule.[3] Here, we compare the performance of silyl ethers, benzyl ethers, acetals, and acyl groups—the workhorses of oxane synthesis.

Silyl Ethers: The Masters of Tunable Stability

Silyl ethers are arguably the most versatile and widely used protecting groups for alcohols due to their ease of installation, general stability, and, most importantly, their tunable lability.[4][5] The steric and electronic properties of the substituents on the silicon atom allow for a predictable hierarchy of stability, which is the foundation for sophisticated orthogonal protection strategies.[4][6]

• tert-Butyldimethylsilyl (TBDMS or TBS): The TBDMS group, introduced by E.J. Corey, is a staple in organic synthesis.[7] It is robust enough to withstand a wide range of non-acidic conditions, including organometallic reagents and many oxidants, yet it can be readily cleaved with fluoride ion sources.[6][8] Its steric bulk allows for the regioselective protection of less hindered primary alcohols over secondary ones.[6]

• tert-Butyldiphenylsilyl (TBDPS): Developed by Hanessian and Lavallée, the TBDPS group offers a significant enhancement in stability, particularly towards acidic conditions, when compared to TBDMS.[9][10] This increased robustness is due to the greater steric hindrance from the two phenyl groups.[9] It is exceptionally useful when subsequent steps require acidic conditions that would cleave a TBDMS ether.[10]

• Triisopropylsilyl (TIPS): The TIPS group is even more sterically hindered than TBDMS and TBDPS, granting it superior stability, especially towards basic conditions.[4][11] It is often the silyl ether of choice when exceptional robustness is required. However, its bulk can make protection of hindered secondary alcohols challenging.[11]

• Triethylsilyl (TES): The TES group is less sterically hindered and thus more labile than the TBDMS, TBDPS, and TIPS groups.[11][12] Its utility lies in its intermediate stability, allowing for its selective removal in the presence of bulkier silyl ethers, making it a valuable component of orthogonal strategies.[11]

Causality in Silylation: The standard silylation condition involves a silyl chloride (e.g., TBDMSCl) and a weak base. Imidazole is a superior catalyst to a simple base like triethylamine because it forms a highly reactive silylimidazolium intermediate, which is a much more potent silylating agent.[7] For exceptionally hindered alcohols where silyl chlorides fail, the more electrophilic silyl triflates (e.g., TBSOTf) are used with a non-nucleophilic base like 2,6-lutidine to trap the generated triflic acid.[7]

Benzyl Ethers: The Pillars of Robustness

Benzyl (Bn) ethers are renowned for their exceptional stability across a broad pH range, making them ideal for "permanent" protection during a multi-step synthesis where they are removed near the end.[13][14]

• Benzyl (Bn): The standard benzyl group is typically installed using benzyl bromide (BnBr) with a base like sodium hydride (NaH).[15] It is stable to both strongly acidic and basic conditions, as well as a wide variety of redox reagents.[13] The most common and mildest deprotection method is catalytic hydrogenation (e.g., H₂, Pd/C), which yields the free alcohol and toluene.[15][16]

• p-Methoxybenzyl (PMB): The PMB group offers a crucial advantage over the standard benzyl ether: it can be removed under oxidative conditions.[17] The electron-donating methoxy group makes the aromatic ring susceptible to oxidation by reagents like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or ceric ammonium nitrate (CAN), allowing for selective deprotection in the presence of Bn and other groups.[15][17][18] This orthogonality is a powerful tool in complex syntheses.

Acetal-Based Groups: The Acid-Labile Classic

• Tetrahydropyranyl (THP): The THP ether is a classic, inexpensive, and easily introduced protecting group.[19][20] It is formed by the acid-catalyzed addition of an alcohol to 3,4-dihydropyran (DHP).[21] THP ethers are exceptionally stable to strong bases, organometallics, and redox conditions but are readily cleaved under mild acidic conditions (e.g., aqueous acetic acid or PPTS in ethanol).[20][21][22] A primary drawback is the introduction of a new stereocenter, which can complicate NMR analysis by creating a mixture of diastereomers.[20][21]

Acyl Groups: The Influential Participants

Acyl groups, such as acetyl (Ac) and benzoyl (Bz), form esters with hydroxyls. While generally considered base-labile, their most significant role in carbohydrate and oxane chemistry is their ability to act as "participating groups."

• Acetyl (Ac) and Benzoyl (Bz): These groups are easily installed using the corresponding acid chloride or anhydride with a base like pyridine.[23] Their removal is typically achieved via base-catalyzed hydrolysis (e.g., NaOMe in MeOH). A key feature, particularly in glycosylation reactions to form oxane linkages, is that an acyl group at a neighboring position (e.g., C2) can participate in the reaction to direct the stereochemical outcome, often favoring the formation of 1,2-trans glycosidic bonds.[2] This electronic effect deactivates the system compared to an ether-protected analogue, a concept known as the "armed-disarmed" strategy.[13]

Data Presentation: Head-to-Head Performance Summary

The following table summarizes the key characteristics and comparative performance of the discussed protecting groups.

Protecting Group	Abbreviation	Introduction Conditions	Deprotection Conditions	Stability Profile	Key Features & Causality
Silyl Ethers
tert-Butyldimethylsilyl	TBDMS, TBS	TBDMSCl, Imidazole, DMF	TBAF, THF; or mild acid (e.g., PPTS, MeOH)	Stable to base, redox, organometallics. Labile to acid and fluoride.[6][8]	Excellent general-purpose group. Steric bulk allows regioselectivity. Cleavage by fluoride is driven by the formation of the very strong Si-F bond.[7]
tert-Butyldiphenylsilyl	TBDPS	TBDPSCl, Imidazole, DMF	TBAF, THF (slower than TBDMS); more vigorous acid	More stable to acid than TBDMS.[9][10] Stable to base, redox.	Used when acidic steps are required elsewhere in the molecule. Phenyl groups add steric bulk and acid stability.[9]
Triisopropylsilyl	TIPS	TIPSOTf, 2,6-Lutidine, DCM	TBAF, THF (slower than TBDPS); HF-Pyridine	Very stable to base and acid. More robust than TBDMS/TBDPS.[4][11]	Highly robust due to extreme steric hindrance. Useful for demanding reaction sequences.[24]
Triethylsilyl	TES	TESCl, Imidazole, DMF	Very mild acid (e.g., AcOH/H₂O); TBAF (very fast)	Least stable of the common bulky silyl ethers.[11][12]	Useful for protecting a hydroxyl that needs to be unmasked early in a sequence while other silyl ethers remain.
Benzyl Ethers
Benzyl	Bn	BnBr, NaH, THF/DMF	H₂, Pd/C; or dissolving metal reduction (Na, NH₃)	Very stable to a wide range of acidic and basic conditions.[13][14]	A "permanent" protecting group, typically removed at the end of a synthesis. Cleavage is incompatible with alkenes/alkynes.[16]
p-Methoxybenzyl	PMB	PMBCl, NaH, THF/DMF	DDQ, DCM/H₂O; CAN; or strong acid (e.g., TFA)[17][25]	Stable to base. Labile to oxidative cleavage and strong acid.[17]	Orthogonal to Bn ethers. The electron-rich ring is susceptible to single-electron transfer oxidation by DDQ.[15]
Acetals
Tetrahydropyranyl	THP	DHP, cat. p-TsOH, DCM	Mild acid (AcOH/H₂O/THF; PPTS, EtOH)	Stable to base, redox, organometallics. Very labile to acid.[19][21]	Inexpensive and easy to use. Creates a diastereomeric mixture which can complicate analysis.[20]
Acyl Groups
Acetyl / Benzoyl	Ac / Bz	Ac₂O or BzCl, Pyridine	Base (NaOMe, MeOH; LiOH); or acid hydrolysis	Stable to acid, hydrogenation. Labile to base.	Can act as a participating group, influencing stereoselectivity in glycosylations. Electron-withdrawing nature "disarms" glycosyl donors.[2][13]

Visualization of Synthetic Strategy

Diagram 1: Protecting Group Selection Workflow

This diagram illustrates a decision-making process for selecting an appropriate protecting group based on the planned synthetic route.

Caption: A workflow for selecting a hydroxyl protecting group.

Diagram 2: Orthogonal Deprotection Workflow Example

This diagram shows a hypothetical substrate with three different protecting groups and the sequence of selective deprotection.

Caption: An orthogonal strategy for sequential deprotection.

Experimental Protocols: Field-Proven Methodologies

The following protocols are generalized procedures that serve as a reliable starting point for laboratory synthesis. Researchers should always monitor reactions by TLC or LC-MS to determine completion.

Protocol 1: Protection of a Primary Alcohol as a TBDMS Ether

Rationale: This protocol uses TBDMSCl and imidazole. Imidazole acts as both a base to neutralize the HCl byproduct and a nucleophilic catalyst to form a highly reactive silylating intermediate, ensuring efficient protection.[26]

• Dissolve the alcohol (1.0 eq) in anhydrous N,N-dimethylformamide (DMF, ~0.2 M).

• Add imidazole (1.5 eq) to the solution and stir until dissolved.

• Add tert-butyldimethylsilyl chloride (TBDMSCl, 1.2 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature, monitoring by TLC for the consumption of the starting material (typically 2-16 hours).

• Upon completion, quench the reaction by adding an equal volume of saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel) to yield the TBDMS-protected alcohol.

Protocol 2: Deprotection of a TBDMS Ether using TBAF

Rationale: The fluoride ion has an exceptionally high affinity for silicon, forming a strong Si-F bond. This thermodynamic driving force allows for the efficient and selective cleavage of the Si-O bond under mild conditions.[4]

• Dissolve the TBDMS ether (1.0 eq) in anhydrous tetrahydrofuran (THF, ~0.1 M).

• Add a 1.0 M solution of tetrabutylammonium fluoride (TBAF) in THF (1.5 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir, monitoring by TLC (typically 1-4 hours).

• Once the starting material is consumed, quench the reaction by adding saturated aqueous NH₄Cl solution.

• Extract the product with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the product by flash column chromatography to yield the free alcohol.

Protocol 3: Protection of an Alcohol as a Benzyl Ether

Rationale: This Williamson ether synthesis uses a strong, non-nucleophilic base (NaH) to deprotonate the alcohol, forming a reactive alkoxide that displaces the bromide from benzyl bromide. Anhydrous conditions are critical as NaH reacts violently with water.[15]

• To a stirred suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 eq) in anhydrous THF (~0.2 M) under an inert atmosphere (N₂ or Ar), add a solution of the alcohol (1.0 eq) in anhydrous THF dropwise at 0 °C.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature for an additional 30 minutes.

• Cool the reaction back to 0 °C and add benzyl bromide (BnBr, 1.2 eq) dropwise.

• Stir the reaction at room temperature overnight, monitoring by TLC.

• Upon completion, carefully quench the reaction by the slow, dropwise addition of methanol at 0 °C, followed by water.

• Extract the mixture with diethyl ether (3x).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to afford the benzyl ether.

Protocol 4: Deprotection of a Benzyl Ether by Catalytic Hydrogenation

Rationale: The palladium catalyst facilitates the cleavage of the C-O bond of the benzyl ether via hydrogenolysis. This is a mild and highly effective method for global debenzylation.[16]

• Dissolve the benzyl ether (1.0 eq) in a suitable solvent such as ethanol, methanol, or ethyl acetate (~0.1 M).

• Add palladium on activated carbon (Pd/C, 10 wt. %, ~10 mol % Pd) to the solution.

• Purge the reaction flask with hydrogen gas (H₂) and maintain a positive pressure of H₂ (e.g., using a balloon).

• Stir the suspension vigorously at room temperature until TLC analysis indicates complete consumption of the starting material (typically 4-24 hours).

• Carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the deprotected alcohol, which is often pure enough for subsequent steps without further purification.

References

• Benzyl Ethers - Protecting Groups. Organic Chemistry Portal. [Link]

• A Mild and Selective Cleavage of p-Methoxybenzyl Ethers by CBr4-MeOH. Arkivoc. [Link]

• tert-Butyldiphenylsilyl. Wikipedia. [Link]

• Protecting Group Strategies in Carbohydrate Chemistry. Wiley-VCH. [Link]

• Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. PMC. [Link]

• tert-Butyldiphenylsilyl Ethers. Organic Chemistry Portal. [Link]

• Introduction of tert-butyldiphenylsilyl (TBDPS) group. Glycoscience Protocols (GlycoPODv2). [Link]

• Protecting Group Manipulations in Carbohydrate Synthesis. ResearchGate. [Link]

• Protecting Groups in Carbohydrate Chemistry. Journal of Chemical Education. [Link]

• Silyl Groups. Gelest Technical Library. [Link]

• tert-Butyldimethylsilyl Ethers. Organic Chemistry Portal. [Link]

• TBS Protecting Group: TBS Protection & Deprotection. Total Synthesis. [Link]

• A Mild and Selective Cleavage of p-Methoxybenzyl Ethers by CBr4-MeOH. ResearchGate. [Link]

• Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies. Organic & Biomolecular Chemistry. [Link]

• Chemoselective Cleavage of p-Methoxybenzyl and 2-Naphthylmethyl Ethers Using a Catalytic Amount of HCl in Hexafluoro-2-propanol. The Journal of Organic Chemistry. [Link]

• Novel protecting groups in carbohydrate chemistry. Comptes Rendus de l'Académie des Sciences. [Link]

• PROTECTING GROUPS & CARBOHYDRATES NOTES. Alchemyst. [Link]

• Structurally and Stereochemically Diverse Tetrahydropyran Synthesis through Oxidative C–H Bond Activation. PMC. [Link]

• Selective Acidic Cleavage of Ketals in the Presence of tert-Butyldimethylsilyl Ethers. Synthetic Communications. [Link]

• Tetrahydropyran. Wikipedia. [Link]

• A Facile, Efficient and Selective Deprotection of P - Methoxy Benzyl Ethers Using Zinc (II) Trifluoromethanesulfonate. Ingenta Connect. [Link]

• Progress in Silylation Protection and Deprotection of Hydroxyl Groups within Alcohol and Phenol. Highlights in Science, Engineering and Technology. [Link]

• TBDMSCl in Organic Synthesis: A Chemist's Guide to Protecting Groups. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Protecting Groups For Alcohols. Master Organic Chemistry. [Link]

• Protecting Groups. University of California, Irvine. [Link]

• Hydroxyl Protecting Groups In Multi-Step Syntheses. ZM Silane Limited. [Link]

• THP Protecting Group: THP Protection & Deprotection Mechanism. Total Synthesis. [Link]

• A useful feature of silyl ethers is that they greatly increase the volatility of an otherwise nonvo. Science of Synthesis. [Link]

• Tetrahydropyranyl (THP) and Related Ethers. Science of Synthesis. [Link]

• Protection of Hydroxyl Groups. Chemistry LibreTexts. [Link]

• ORGANIC SYNTHESIS. ResearchGate. [Link]

• Protection of Alcohol by Silyl ether. SynArchive. [Link]

• TES Protecting Group Addition With TES-Cl | Organic Chemistry. YouTube. [Link]

• Protecting Groups For Alcohols. Chemistry Steps. [Link]

• Synthesis and development of novel silicon linkers for solid phase synthesis. ePrints Soton. [Link]

• Alcohol Protecting Groups. University of Michigan. [Link]

Sources

• 1. Tetrahydropyran - Wikipedia [en.wikipedia.org]
• 2. Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 4. benchchem.com [benchchem.com]
• 5. Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I) [en.highfine.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. total-synthesis.com [total-synthesis.com]
• 8. nbinno.com [nbinno.com]
• 9. tert-Butyldiphenylsilyl - Wikipedia [en.wikipedia.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Silyl Groups - Gelest [technical.gelest.com]
• 12. Thieme E-Books & E-Journals [thieme-connect.de]
• 13. application.wiley-vch.de [application.wiley-vch.de]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Benzyl Ethers [organic-chemistry.org]
• 16. benchchem.com [benchchem.com]
• 17. academic.oup.com [academic.oup.com]
• 18. researchgate.net [researchgate.net]
• 19. total-synthesis.com [total-synthesis.com]
• 20. Thieme E-Books & E-Journals [thieme-connect.de]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. masterorganicchemistry.com [masterorganicchemistry.com]
• 23. pubs.rsc.org [pubs.rsc.org]
• 24. pdf.benchchem.com [pdf.benchchem.com]
• 25. pubs.acs.org [pubs.acs.org]
• 26. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Technical Guide: Personal Protective Equipment &amp; Handling Protocols for [(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate

Executive Safety Assessment

[(2R,4R,5S)-2,5-dibenzoyloxyoxan-4-yl] benzoate (Systematic equivalent: 1,3,4-Tri-O-benzoyl-2-deoxy-D-ribopyranose) is a fine organic solid used primarily as a chiral intermediate in the synthesis of nucleoside analogs (e.g., Gemcitabine, Decitabine).

While not classified as a highly potent API (HPAPI) like a cytotoxic warhead, it presents specific Occupational Exposure Band (OEB) 2/3 risks. The primary hazards are respiratory sensitization from dust inhalation and mechanical/chemical irritation to mucous membranes.

Critical Hazard Profile:

• Physical State: Fine crystalline powder (High static potential).

• Primary Route of Entry: Inhalation of airborne particulates.

• Secondary Route: Dermal absorption (facilitated if dissolved in organic solvents).

• GHS Classification (Read-Across): Skin Irrit. 2 (H315), Eye Irrit.[1] 2A (H319), STOT SE 3 (H335).

Risk-Based PPE Matrix

Do not apply a "one-size-fits-all" approach. Select PPE based on the operational scale and potential for aerosolization.

Operation Scale	Activity	Respiratory Protection	Dermal Protection	Eye/Face Protection
Analytical (<100 mg)	HPLC Prep, NMR sampling	Fume Hood (No respirator req.)	Nitrile Gloves (0.11 mm, single)	Safety Glasses w/ Side Shields
Preparative (100 mg - 10 g)	Weighing, Transferring solids	N95/P2 Disposable Respirator (if outside hood)	Double Nitrile (Outer: 0.14 mm) + Lab Coat	Safety Goggles (Indirect Vent)
Bulk Synthesis (>10 g)	Reactor charging, Filter cake removal	PAPR (Powered Air Purifying Respirator) or Full-Face P100	Tyvek® Sleeves + Double Gloves (Chem-rated)	Face Shield + Goggles
Spill Cleanup	Powder spill >5 g	Full-Face Elastomeric Respirator (P100/OV)	Tychem® C Coveralls + Butyl Rubber Gloves	Integrated Full-Face

Scientific Rationale for Glove Selection

Benzoyl-protected sugars are often handled in Dichloromethane (DCM) or Tetrahydrofuran (THF) . Standard nitrile gloves degrade rapidly in DCM (Breakthrough < 5 mins).

• Dry Handling: Standard Nitrile is sufficient.

• Wet Handling (DCM/THF): Use Laminate Film (Silver Shield/4H) liners under outer Nitrile gloves for dexterity + chemical resistance.

Operational Protocols: The "Self-Validating" Workflow

A. Weighing & Transfer (Static Control)

Benzoylated sugars are highly prone to static charging, leading to "flying powder" and inaccurate dosing.

• Engineering Control: Operate inside a Powder Containment Balance Enclosure or a Fume Hood with a sash at 14 inches.

• Ionization: Place a static ionizing bar or gun inside the enclosure 1 minute prior to opening the container.

• Taring: Place the receiving vessel (flask) on the balance. Wait 10 seconds for the reading to stabilize (validates static dissipation).

• Transfer: Use an antistatic disposable spatula. Do not pour from the source bottle.

• Decontamination: Wipe the exterior of the receiving flask with a lint-free wipe dampened in ethanol before removing it from the hood.

B. Solubilization & Reaction

• Solvent Addition: Add solvent (e.g., Toluene, DCM) slowly down the side of the vessel to wet the powder without lofting dust.

• Visual Check: Ensure no powder rings remain on the flask neck (these are common sources of exposure when inserting stoppers).

Decision Logic & Workflow Visualization

Figure 1: PPE Selection Decision Tree

Caption: Logic flow for selecting appropriate PPE based on task risk and solvent presence.

Figure 2: Spill Response Protocol

Caption: Step-by-step containment and neutralization workflow for solid spills.

Disposal & Decontamination

Disposal:

• Solid Waste: Collect in High-Density Polyethylene (HDPE) drums labeled "Hazardous Waste - Solid Organic."

• Liquid Waste: Segregate based on solvent (Halogenated vs. Non-Halogenated). The benzoate moiety is combustible; incineration is the preferred destruction method.

Decontamination Verification:

• Glassware used for this compound should be rinsed with Acetone followed by a base bath (KOH/Isopropanol) soak. The base bath hydrolyzes the benzoate esters, rendering the residue water-soluble (as benzoate salts and sugar alcohols), which are significantly easier to clean.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for Benzoyl-protected Carbohydrates. PubChem. [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200.[2][3] [Link]

• Carl Roth. Safety Data Sheet: Benzyl Benzoate (Moiety Hazard Data).[Link]

• SafeBridge Consultants. Potent Compound Safety: Categorization and Handling.[Link]

Sources

• 1. biolandes.com [biolandes.com]
• 2. fishersci.com [fishersci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]